IR5790

Core Science & Biosynthesis

Excitation and emission spectra of IR5790

An In-depth Technical Guide to the Excitation and Emission Spectra of IR-792 Perchlorate

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers a comprehensive overview of the core spectroscopic properties of the near-infrared (NIR) cyanine dye, IR-792 perchlorate. This document details its excitation and emission characteristics, provides standardized experimental protocols for their measurement, and illustrates key workflows for researchers in bio-imaging, drug development, and related scientific fields.

Core Spectroscopic Properties

IR-792 perchlorate is a heptamethine cyanine dye recognized for its strong absorption and emission in the near-infrared spectrum (700-900 nm).[1] This region, often termed the "optical window" of biological tissues, is advantageous for in vivo imaging due to reduced light scattering, deeper tissue penetration, and minimal autofluorescence from endogenous molecules, leading to a higher signal-to-noise ratio.[1][2]

Quantitative Spectroscopic Data

The photophysical properties of IR-792 perchlorate are crucial for its application and are summarized below. It is important to note that these properties can be influenced by the solvent and local environment.[3]

Property	Value	Solvent/Conditions	Reference
Maximum Absorption (λmax)	~792 nm	General	[3][4][5]
Maximum Emission (λem)	~810 - 848 nm	Methanol / General	[1][2][4][6]
Molar Extinction Coefficient (ε)	Data not explicitly published; similar dyes range from 100,000 to 300,000 M⁻¹cm⁻¹	Not Applicable	[7]
Fluorescence Quantum Yield (ΦF)	Reported to be very low	General	[1][3][7]
Fluorescence Lifetime (τ)	Picosecond range	General	[1]
Molecular Weight	713.37 g/mol	Not Applicable	[1][4][5]
CAS Number	207399-10-8	Not Applicable	[2][4][5]

Experimental Protocols

Accurate characterization of IR-792 perchlorate's spectroscopic properties is essential for its effective use. The following sections provide detailed methodologies for key spectral measurements.

Determination of Molar Extinction Coefficient (ε)

The molar extinction coefficient, a measure of how strongly a substance absorbs light at a specific wavelength, is determined using the Beer-Lambert law (A = εcl).[7][8]

Materials and Equipment:

• IR-792 perchlorate

• Spectroscopic grade solvent (e.g., DMSO, Methanol)

• Volumetric flasks and pipettes

• Quartz cuvettes (1 cm path length)

• Dual-beam UV-Vis spectrophotometer

Procedure:

• Stock Solution Preparation: Accurately weigh a small amount of IR-792 perchlorate and dissolve it in a known volume of the chosen solvent to create a stock solution of known concentration (e.g., 1 mM).[3][7]

• Serial Dilutions: Perform serial dilutions of the stock solution to prepare a series of solutions with decreasing concentrations. The final concentrations should yield absorbance values within the linear range of the spectrophotometer (typically 0.1 to 1.0).[3]

• Spectrophotometer Setup: Power on the spectrophotometer and allow the lamps to warm up for at least 30 minutes. Set the wavelength scan range (e.g., 600-900 nm).[3]

• Blank Measurement: Fill a quartz cuvette with the pure solvent and record a baseline spectrum.[3]

• Sample Measurement: Measure the absorbance spectrum for each dilution.[7]

• Data Analysis: Identify the wavelength of maximum absorbance (λmax).[3] Plot a graph of absorbance at λmax versus concentration. The molar absorptivity (ε) is calculated from the slope of the resulting linear plot (slope = ε × path length).[3][7]

Workflow for determining molar extinction coefficient.

Measurement of Fluorescence Emission Spectrum

This protocol describes the steps to measure the fluorescence emission spectrum of IR-792 perchlorate.

Materials and Equipment:

• Dilute solution of IR-792 perchlorate (Absorbance at λmax < 0.1)

• Spectroscopic grade solvent

• Fluorescence cuvettes

• Spectrofluorometer

Procedure:

• Fluorometer Setup: Turn on the fluorometer and allow the excitation source to stabilize. Set the excitation wavelength to the absorption maximum (~792 nm). Set the emission wavelength scan range (e.g., 800-950 nm). Adjust slit widths to optimize the signal-to-noise ratio.[3]

• Blank Measurement: Fill a cuvette with the pure solvent and record a blank spectrum to account for background fluorescence and Raman scattering.[3]

• Sample Measurement: Use a dilute solution of IR-792 perchlorate (absorbance < 0.1 at the excitation wavelength) to avoid inner filter effects.[3] Place the cuvette in the sample holder and record the fluorescence emission spectrum.

• Data Correction and Analysis: Subtract the blank spectrum from the sample spectrum to obtain the true emission spectrum. Identify the wavelength of maximum emission (λem).[3]

Workflow for fluorescence emission spectroscopy.

Determination of Fluorescence Quantum Yield (ΦF)

The fluorescence quantum yield is typically measured using a comparative method relative to a known standard.[8] For NIR dyes like IR-792, Indocyanine Green (ICG) is often used as a reference.[7]

Materials and Equipment:

• IR-792 perchlorate solution (Absorbance < 0.1)

• Reference standard solution (e.g., ICG in DMSO, Absorbance < 0.1)

• UV-Vis spectrophotometer

• Spectrofluorometer

Procedure:

• Prepare Solutions: Prepare dilute solutions of both IR-792 perchlorate and the reference standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be low (< 0.1).[7]

• Measure Absorbance: Using a UV-Vis spectrophotometer, measure the absorbance of both the sample and reference solutions at the chosen excitation wavelength.[7]

• Measure Fluorescence: Using a spectrofluorometer, record the fluorescence emission spectra for both the sample and the reference under identical experimental conditions (excitation wavelength, slit widths).[7]

• Calculate Quantum Yield: The quantum yield of the sample (ΦF,sample) can be calculated using the following equation[7][8]: Φsample = Φstd * (Isample / Istd) * (Astd / Asample) * (nsample² / nstd²) Where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.[8]

Signaling Pathway Visualization

While IR-792 perchlorate does not inherently target specific signaling pathways, it can be conjugated to targeting moieties (e.g., antibodies, peptides) to visualize cells or tissues involved in specific biological processes.[2][7] The diagram below illustrates a conceptual workflow where a targeted IR-792 conjugate binds to a cell surface receptor, enabling visualization of cells participating in a particular signaling cascade.

Targeted IR-792 probe for pathway imaging.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. IR-792 高氯酸盐 Dye content 99 % | Sigma-Aldrich [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Unveiling the Photophysical Characteristics of IR-792 Perchlorate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the quantum yield and photostability of the near-infrared (NIR) cyanine dye, IR-792 perchlorate. This document delves into its core photophysical properties, presents detailed experimental protocols for their characterization, and explores the cellular mechanisms associated with its application, particularly in photothermal therapy.

Core Photophysical Properties of IR-792 Perchlorate

IR-792 perchlorate is a heptamethine cyanine dye recognized for its strong absorption and fluorescence in the near-infrared spectrum, a region advantageous for deep tissue imaging due to minimal autofluorescence from biological tissues.[1][2] Its key spectroscopic and photophysical parameters are summarized below.

Property	Value	Solvent/Conditions
Maximum Absorption Wavelength (λmax)	792 nm[1][3][4]	General
Molar Extinction Coefficient (ε)	Data not consistently available. For similar heptamethine cyanine dyes, values can range from 100,000 to 300,000 M⁻¹cm⁻¹.[3]	Not applicable
Fluorescence Emission Wavelength (λem)	~810 - 830 nm[1][4]	Methanol[4]
Fluorescence Quantum Yield (Φf)	Reported to be very low.[3][4][5] A specific numerical value is not consistently found in the literature. For a structurally similar dye, IR-786 perchlorate, a quantum yield of 3.3% has been reported.[3]	Not specified
Fluorescence Lifetime (τ)	Picosecond range[4]	General[4]
Molecular Weight	713.37 g/mol [1][2]	-

Photostability of IR-792 Perchlorate

IR-792 perchlorate is generally considered to be more photostable than many fluorescent dyes that operate in the visible spectrum, such as FITC.[6] This characteristic allows for longer imaging sessions and longitudinal studies. However, like all fluorophores, it is susceptible to photobleaching, which is the irreversible photochemical destruction of the dye molecule upon exposure to light.[7]

The primary mechanisms leading to the photobleaching of IR-792 perchlorate involve:

• Intersystem Crossing and Triplet State Formation: Upon excitation, the molecule can transition from its excited singlet state to a long-lived and highly reactive triplet state, which is prone to chemical reactions that destroy the fluorophore.[8]

• Formation of Reactive Oxygen Species (ROS): The excited triplet state of IR-792 perchlorate can transfer its energy to molecular oxygen, generating highly reactive singlet oxygen and other ROS that can degrade the dye.[8]

Several strategies can be employed to mitigate photobleaching, including the use of antioxidant agents like ascorbic acid or Trolox, and the encapsulation of the dye in nanoparticles.[8]

Experimental Protocols

Accurate determination of the quantum yield and photostability of IR-792 perchlorate is crucial for its effective application. The following are detailed methodologies for these key experiments.

Determination of Fluorescence Quantum Yield (Comparative Method)

The fluorescence quantum yield (Φf) is the ratio of photons emitted to photons absorbed. The comparative method, which uses a reference standard with a known quantum yield, is a widely accepted technique.[3]

Materials:

• IR-792 perchlorate

• Reference standard with a known quantum yield in the NIR region (e.g., Indocyanine Green - ICG)

• Spectroscopic grade solvent (e.g., Dimethyl Sulfoxide - DMSO)

• UV-Vis spectrophotometer

• Fluorometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Selection of Reference Standard: Choose a reference dye with a known quantum yield and an absorption spectrum that overlaps with the excitation wavelength of IR-792 perchlorate.[3]

• Preparation of Solutions: Prepare a series of dilute solutions of both IR-792 perchlorate and the reference standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to prevent inner filter effects.[3][7]

• Absorbance Measurement: Using a UV-Vis spectrophotometer, record the absorption spectra of all solutions and determine the absorbance at the chosen excitation wavelength.[3]

• Fluorescence Measurement: Using a fluorometer, record the fluorescence emission spectra of both the sample and reference solutions under identical experimental conditions (e.g., excitation wavelength, slit widths).[3]

• Data Integration: Integrate the area under the emission curves for both the standard and the sample.[7]

• Quantum Yield Calculation: The quantum yield of the sample (Φf,sample) is calculated using the following equation:[3][7]

  Φf,sample = Φf,ref * (Isample / Iref) * (Aref / Asample) * (n²sample / n²ref)

  Where:

  • Φf,ref is the quantum yield of the reference standard.

  • I is the integrated fluorescence intensity.

  • A is the absorbance at the excitation wavelength.

  • n is the refractive index of the solvent.

Caption: Workflow for the comparative determination of fluorescence quantum yield.

Photostability Measurement

This protocol outlines a method to assess the photostability of IR-792 perchlorate by measuring the decrease in its fluorescence intensity over time upon continuous illumination.

Materials:

• IR-792 perchlorate solution of known concentration

• Fluorescence microscope equipped with a suitable laser line for excitation (e.g., ~785 nm) and a sensitive detector

• Imaging chamber or slide

• Image analysis software

Procedure:

• Sample Preparation: Prepare a sample of IR-792 perchlorate for imaging. This could be the dye in solution, in cells, or in a tissue phantom.

• Initial Imaging: Acquire an initial fluorescence image of the sample using a defined set of imaging parameters (laser power, exposure time, etc.).

• Continuous Illumination: Continuously illuminate a specific region of interest (ROI) with the excitation laser.

• Time-Lapse Imaging: Acquire a series of fluorescence images of the ROI at regular intervals over a defined period.

• Data Analysis:

  • Measure the mean fluorescence intensity within the ROI for each image in the time series.

  • Plot the normalized fluorescence intensity as a function of time.

  • The rate of decay of the fluorescence intensity is an indicator of the photostability of the dye. A slower decay indicates higher photostability.

Caption: A typical workflow for assessing the photostability of a fluorescent dye.

Signaling Pathways in Photothermal Therapy

While IR-792 perchlorate does not directly target specific signaling pathways, its application in photothermal therapy (PTT) induces cellular stress that can activate various downstream signaling cascades. When irradiated with a laser near its absorption maximum, IR-792 perchlorate efficiently converts light energy into heat, leading to localized hyperthermia and tumor cell ablation.[2]

This localized heat stress can trigger a cascade of cellular events, including:

• Protein Denaturation and Aggregation: Elevated temperatures can cause proteins to lose their native conformation, leading to loss of function and aggregation.

• Increased Membrane Permeability: Heat can disrupt the integrity of cellular membranes, leading to increased permeability and leakage of cellular contents.

• Generation of Reactive Oxygen Species (ROS): Hyperthermia can induce oxidative stress and the production of ROS, which can damage cellular components.[2]

These cellular insults can ultimately lead to cell death through apoptosis or necrosis.[2] The activation of heat shock proteins (HSPs) is a common response to thermal stress, and the apoptotic pathway may involve the activation of caspases, which are key executioner enzymes in this process.[2] It is important to emphasize that the primary mechanism of action for IR-792 perchlorate in PTT is physical (thermal ablation) rather than a direct pharmacological interaction with a specific signaling molecule.[2]

Caption: Downstream effects of IR-792 perchlorate-mediated photothermal therapy.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Solubility Profile of the Near-Infrared Dye IR-1061: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of the near-infrared (NIR) fluorescent dye IR-1061, a compound of significant interest in preclinical and biomedical research. Due to the ambiguity of the term "IR5790" in scientific literature, this document focuses on IR-1061, a dye whose properties align with the likely subject of inquiry. This guide details its solubility in both aqueous and organic media, provides established experimental protocols for solubility determination and nanoparticle formulation, and visualizes key experimental workflows.

Executive Summary

IR-1061 is a heptamethine cyanine dye characterized by its strong absorbance and fluorescence in the NIR-II window (1000-1700 nm). A critical physicochemical property of IR-1061 is its hydrophobicity, which dictates its solubility profile. While exhibiting good solubility in a range of organic solvents, it is practically insoluble in aqueous solutions. This necessitates the use of formulation strategies, such as nanoparticle encapsulation, to enable its application in biological systems.

Aqueous Solubility

IR-1061 is a hydrophobic molecule and is considered insoluble in water.[1][2] This poor aqueous solubility is a primary limitation for its direct use in many biological and pharmaceutical applications. To overcome this, IR-1061 is often encapsulated within nanoparticles to create stable aqueous dispersions.

Organic Solvent Solubility

The solubility of IR-1061 has been systematically evaluated in a variety of organic solvents. A key methodology for this determination is the Hansen solubility sphere method.[2][3] The following table summarizes the solubility of IR-1061 in a range of organic solvents at a concentration of 2 mg/mL.

Solvent	Solubility (at 2 mg/mL)
N,N-Dimethylformamide (DMF)	Soluble
Dimethyl sulfoxide (DMSO)	Soluble
γ-Butyrolactone	Soluble
Methylene dichloride (DCM)	Soluble
N-Methyl-2-pyrrolidone (NMP)	Soluble
Propylene carbonate	Soluble
A comprehensive list of 30 solvents can be found in the cited literature.

Experimental Protocols

Determination of Dye Solubility

Several methods can be employed to determine the solubility of a dye like IR-1061. Below are outlines of common gravimetric and spectroscopic methods.

4.1.1. Gravimetric Method

The gravimetric method is a straightforward approach to determine solubility.[4][5]

• Preparation of a Saturated Solution: An excess amount of the dye is added to a known volume of the solvent in a sealed container. The mixture is then agitated (e.g., by stirring or sonication) at a constant temperature for a sufficient period to ensure equilibrium is reached.

• Separation of Undissolved Solute: The saturated solution is carefully filtered to remove any undissolved solid dye.

• Solvent Evaporation: A precise volume of the clear filtrate is transferred to a pre-weighed container. The solvent is then evaporated under controlled conditions (e.g., in a vacuum oven) until a constant weight of the dissolved dye is obtained.

• Calculation: The solubility is calculated by dividing the mass of the dried dye by the volume of the solvent used.

4.1.2. Spectroscopic Method

This method is particularly useful for colored compounds and relies on the Beer-Lambert law.[6][7]

• Preparation of a Calibration Curve: A series of standard solutions of the dye in the solvent of interest are prepared at known concentrations. The absorbance of each standard at the dye's maximum absorption wavelength (λmax) is measured using a spectrophotometer. A calibration curve of absorbance versus concentration is then plotted.

• Preparation of a Saturated Solution: A saturated solution is prepared as described in the gravimetric method.

• Measurement and Calculation: The saturated solution is filtered and then diluted with a known volume of the solvent to bring its absorbance within the linear range of the calibration curve. The absorbance of the diluted solution is measured, and its concentration is determined from the calibration curve. The original solubility is then calculated by taking the dilution factor into account.

Preparation of IR-1061 Loaded Nanoparticles

To render IR-1061 water-dispersible for biological applications, it is commonly encapsulated in polymeric nanoparticles. The following is a general protocol for preparing IR-1061-loaded nanoparticles.[1][8][9]

• Organic Phase Preparation: A specific amount of the encapsulating polymer (e.g., PEG-b-PLA) and IR-1061 are dissolved in a water-miscible organic solvent, such as acetonitrile (ACN).[10]

• Nanoprecipitation: The organic solution is then added dropwise to a larger volume of distilled water while stirring. This rapid solvent exchange causes the hydrophobic polymer and dye to self-assemble into nanoparticles.

• Solvent Evaporation: The organic solvent is removed from the aqueous dispersion, typically by stirring overnight at room temperature.

• Purification: The resulting nanoparticle suspension is purified to remove any free dye and unencapsulated material. This can be achieved through methods like dialysis or centrifugal filtration.[1][8]

Visualizations

Experimental Workflow for Nanoparticle Encapsulation of IR-1061

Caption: Workflow for IR-1061 Nanoparticle Encapsulation.

General Workflow for In Vivo Imaging with IR-1061 Nanoparticles

Caption: In Vivo Imaging Workflow with IR-1061 Nanoparticles.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Near Infrared Fluorescent Nanostructure Design for Organic/Inorganic Hybrid System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pharmajournal.net [pharmajournal.net]
• 5. uomus.edu.iq [uomus.edu.iq]
• 6. sdc.org.uk [sdc.org.uk]
• 7. ageconsearch.umn.edu [ageconsearch.umn.edu]
• 8. Heat Treatment Effects for Controlling Dye Molecular States in the Hydrophobic Core of Over-1000 nm Near-Infrared (NIR-II) Fluorescent Micellar Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Effect of the enantiomeric structure of hydrophobic polymers on the encapsulation properties of a second near infrared (NIR-II) fluorescent dye for in vivo deep imaging - PMC [pmc.ncbi.nlm.nih.gov]

Discovery and synthesis of the IR5790 compound

Following a comprehensive search, no publicly available scientific literature or data could be found for a compound specifically designated as "IR5790". The search results did not yield any information regarding the discovery, synthesis, or biological activity of a compound with this name.

It is possible that "IR5790" is an internal compound designation not yet disclosed in public forums, a typographical error, or a hypothetical substance. The search did identify other compounds with similar alphanumeric designations, such as irinotecan, a topoisomerase inhibitor[1], and RDX5791, a drug candidate for irritable bowel syndrome[2], but no direct connection to "IR5790" could be established.

Without any foundational information on the discovery and synthesis of "IR5790," it is not possible to provide an in-depth technical guide, summarize quantitative data, detail experimental protocols, or create the requested visualizations. Should further identifying information, such as a chemical structure, target, or associated research institution become available, a more successful search could be conducted.

• 1. Pharmacometabolomics Reveals Irinotecan Mechanism of Action in Cancer Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ClinicalTrials.gov [clinicaltrials.gov]

No Safety Data Sheet Available for "IR5790" as it is Not a Chemical Substance

Extensive searches for a safety data sheet (SDS) and handling precautions for a substance designated "IR5790" have revealed that this identifier does not correspond to a chemical compound. Instead, "IR5790" is the designation for a technical document from International Rectifier, a manufacturer of electronic components. The document, titled "Radiation Hardness Assurance Requirements for RAD-Hard Power MOSFETs," outlines the standards and procedures for ensuring the durability of specific electronic components against radiation.

Given that "IR5790" is not a chemical, a safety data sheet—which provides information on the potential hazards, handling, storage, and emergency procedures for chemical substances—does not exist. Consequently, the requested in-depth technical guide, including data tables, experimental protocols, and signaling pathway diagrams related to its safe handling as a chemical, cannot be provided.

Professionals in research, science, and drug development who encounter the term "IR5790" should be aware of its context within the field of electronics and radiation hardening of components, rather than chemistry or pharmacology. No hazardous properties or handling precautions in the chemical sense are associated with this identifier.

Unable to Identify "IR5790" in Publicly Available Scientific Literature

A comprehensive search of scientific databases and public information has yielded no specific research compound, molecule, or technology designated as "IR5790."

Initial investigations into the query "IR5790" did not correspond to a recognized chemical entity or research topic in the public domain. The search results were primarily related to general infrared (IR) spectroscopy and unrelated chemical compounds.

It is possible that "IR5790" may be an internal project name, a non-standardized identifier, or a typographical error. Without a clear identification of the subject, it is not possible to provide the requested in-depth technical guide, including quantitative data, experimental protocols, and signaling pathway diagrams.

To proceed with your request, please verify the designation "IR5790" and provide any alternative names, chemical structures, or relevant research articles associated with this topic. Accurate identification is the first critical step in assembling the detailed scientific and technical information you require.

Review of literature on cyanine dyes similar to IR5790

An In-Depth Technical Guide to Heptamethine Cyanine Dyes for Near-Infrared Bioimaging

Introduction

Near-infrared (NIR) dyes are indispensable tools in modern biomedical research, offering significant advantages for in vivo imaging due to deeper tissue penetration and lower autofluorescence compared to fluorophores in the visible spectrum.[1] Among the various classes of NIR dyes, heptamethine cyanine dyes are prominent for their high molar extinction coefficients, strong fluorescence, and good photostability.[2][3] These dyes, characterized by two nitrogen-containing heterocyclic rings linked by a seven-carbon polymethine bridge, can be structurally modified to tune their photophysical properties for diverse applications.[4][5]

This guide provides a comparative analysis of several key heptamethine cyanine dyes similar to IR-792 perchlorate, including the FDA-approved Indocyanine Green (ICG), the more stable IR-820, and the widely used IRDye® 800CW. It serves as a technical resource for researchers, scientists, and drug development professionals, offering a summary of photophysical properties, detailed experimental protocols, and visualizations of key concepts and workflows.

Comparative Analysis of NIR Dye Properties

The selection of an appropriate NIR dye is contingent on its photophysical characteristics.[1] Key parameters include the maximum absorption (λmax) and emission (λem) wavelengths, molar extinction coefficient (ε), and fluorescence quantum yield (Φf).[6] A high molar extinction coefficient indicates efficient light absorption, while a high quantum yield signifies brighter fluorescence.[6] For applications in photodynamic therapy (PDT), the singlet oxygen quantum yield (ΦΔ) is also a critical parameter.

Below is a summary of the key photophysical properties for IR-792 perchlorate and other selected heptamethine cyanine dyes.

Dye	Class	Max. Absorption (λmax)	Max. Emission (λem)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Fluorescence Quantum Yield (Φf)	Key Features
IR-792 Perchlorate	Heptamethine Cyanine	~792 nm[1][6]	~820 nm[1]	High (typical of cyanines)[1][6]	Very low[1][7][8]	Noted for photostability but can photobleach under extended exposure.[6]
Indocyanine Green (ICG)	Heptamethine Cyanine	~780 nm (in blood ~800 nm)[1][9]	~810 nm (in blood ~820 nm)[1][9]	~200,000[1]	Low (~1-2% in water)[1]	FDA-approved for clinical use; known for poor photostability and aggregation in aqueous solutions.[1][10][11]
IR-820	Heptamethine Cyanine	~820 nm[1]	Not specified	Not specified	Generally low unless modified[6]	Generally considered more stable than ICG.[1][6]
IRDye® 800CW	Heptamethine Cyanine	~773 nm[12]	~792 nm[12]	~240,000[12]	Not specified	Excellent for covalent conjugation to biomolecules; less nonspecific binding than ICG.[13]

Logical Relationships of Heptamethine Dyes

The following diagram illustrates the classification of the discussed dyes within the broader category of cyanine fluorophores, highlighting their primary characteristics.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. NIR Dyes for Bioimaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Near-Infrared Heptamethine Cyanine Dyes for Nanoparticle-Based Photoacoustic Imaging and Photothermal Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. Spectroscopic and Photo-Physical Properties of Near-IR Laser Dye in Novel Benign Green Solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Sterically Shielded Hydrophilic Analogs of Indocyanine Green - PMC [pmc.ncbi.nlm.nih.gov]
• 10. spiedigitallibrary.org [spiedigitallibrary.org]
• 11. researchgate.net [researchgate.net]
• 12. IRDye® 800CW, Maleimide Supplier | CAS 1279564-25-8 | Tocris Bioscience [tocris.com]
• 13. Nanocolloidal albumin-IRDye 800CW: a near-infrared fluorescent tracer with optimal retention in the sentinel lymph node - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for IR5790, a Near-Infrared Dye for Live-Cell Imaging

Introduction to Near-Infrared (NIR) Live-Cell Imaging with IR5790

Near-infrared (NIR) fluorescent probes are invaluable tools for live-cell imaging, offering significant advantages over traditional visible light fluorophores.[2][4] Light in the NIR spectrum (typically 700-900 nm) can penetrate deeper into biological tissues with reduced scattering and absorption.[1][4] Furthermore, cells and tissues exhibit minimal autofluorescence in this range, leading to a higher signal-to-noise ratio and clearer images.[1][2][4] The lower energy of NIR light also minimizes phototoxicity, making it ideal for long-term imaging of sensitive biological processes in living cells.[4][6]

IR5790 is a hypothetical, cell-permeant NIR fluorescent dye designed for robust and versatile live-cell imaging applications. It is engineered for high photostability and brightness, enabling researchers to visualize dynamic cellular events with high temporal and spatial resolution. These characteristics make it a suitable candidate for a wide range of applications, including tracking of labeled molecules, monitoring organelle dynamics, and assessing cell viability.

Key Advantages of IR5790 for Live-Cell Imaging:

• Reduced Phototoxicity: The use of longer wavelength excitation light minimizes damage to cells, allowing for extended time-lapse imaging.[4][6]

• Deep Tissue Penetration: NIR light penetrates deeper into tissues than visible light, enabling imaging of cells within complex 3D structures.[1][4]

• Low Autofluorescence: Biological samples have minimal intrinsic fluorescence in the NIR range, resulting in high-contrast images.[1][2][4]

• High Signal-to-Noise Ratio: The combination of low background and bright emission ensures sensitive detection of the target molecules.

• Multiplexing Capability: The distinct spectral properties of IR5790 allow for its use in combination with other visible-range fluorophores for multi-color imaging.

Data Presentation

Table 1: Hypothetical Photophysical Properties of IR5790

Property	Value
Excitation Maximum (Ex)	~780 nm
Emission Maximum (Em)	~810 nm
Molar Extinction Coefficient	> 200,000 cm⁻¹M⁻¹
Fluorescence Quantum Yield	> 0.1 in aqueous buffer
Photostability	High
Solubility	Water-soluble

Table 2: General Guidelines for IR5790 Staining in Live Cells

Parameter	Recommendation
Cell Type	Adherent or suspension mammalian cells
Working Concentration	100 nM - 1 µM (should be optimized for each cell type and application)
Incubation Time	15 - 60 minutes at 37°C
Incubation Medium	Complete cell culture medium (phenol red-free medium is recommended for imaging)
Wash Steps	2-3 washes with pre-warmed complete culture medium or PBS
Imaging Medium	Phenol red-free complete culture medium or live-cell imaging solution

Experimental Protocols

I. Preparation of IR5790 Stock Solution

• Allow the vial of lyophilized IR5790 to equilibrate to room temperature before opening.

• Prepare a 1 mM stock solution by dissolving the contents of the vial in high-quality, anhydrous dimethyl sulfoxide (DMSO).

• Vortex briefly to ensure the dye is fully dissolved.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C, protected from light and moisture.

II. Live-Cell Staining Protocol for Adherent Cells

• Plate cells on a suitable imaging vessel (e.g., glass-bottom dish, chamber slide) and culture until they reach the desired confluency.

• Prepare a fresh working solution of IR5790 by diluting the 1 mM stock solution in pre-warmed, complete cell culture medium to the desired final concentration (e.g., 500 nM).

• Remove the culture medium from the cells and wash once with pre-warmed phosphate-buffered saline (PBS).

• Add the IR5790 working solution to the cells and incubate for 15-60 minutes at 37°C in a humidified incubator with 5% CO₂. The optimal incubation time should be determined empirically for each cell type.[7]

• After incubation, remove the staining solution and wash the cells two to three times with pre-warmed, complete cell culture medium to remove any unbound probe.[7]

• Add fresh, pre-warmed complete culture medium to the cells for imaging. It is recommended to use a phenol red-free medium to reduce background fluorescence.[7]

III. Live-Cell Imaging

• Place the imaging vessel on the microscope stage equipped with an environmental chamber to maintain physiological conditions (37°C, 5% CO₂, and humidity).

• Use a laser line appropriate for NIR excitation (e.g., 780 nm) and a corresponding emission filter (e.g., 810 nm long-pass).[7]

• Adjust the laser power and detector gain to achieve a good signal-to-noise ratio while minimizing phototoxicity. Use the lowest laser power necessary to obtain a satisfactory signal.

• Acquire images using a time-lapse series to observe dynamic cellular processes. The acquisition frequency should be optimized based on the biological process being studied.

Mandatory Visualizations

Caption: A generalized workflow for live-cell imaging using the hypothetical IR5790 dye.

Caption: Hypothetical signaling pathway illustrating the tracking of a labeled transcription factor.

References

• 1. macsenlab.com [macsenlab.com]
• 2. biotium.com [biotium.com]
• 3. Near-infrared Molecular Probes for In Vivo Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Near Infrared (NIR) Fluorescent Dyes | Fluorescent Dyes | Tocris Bioscience [tocris.com]
• 5. NIR Dyes for Bioimaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lsmu.lt [lsmu.lt]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for Near-Infrared (NIR) Dye in Vivo Imaging in Small Animals

Topic: Using NIR Dyes for In Vivo Imaging in Small Animals

Audience: Researchers, scientists, and drug development professionals.

Introduction

Near-infrared (NIR) fluorescence imaging is a powerful, non-invasive technique for real-time visualization of biological processes in small animals.[1][2] Dyes that fluoresce in the NIR window (700-900 nm) offer significant advantages for in vivo applications, including deeper tissue penetration and reduced autofluorescence, leading to a higher signal-to-noise ratio.[1][3][4][5] These characteristics make NIR dyes ideal for a wide range of studies, including tumor imaging, drug delivery tracking, pharmacokinetics, and monitoring treatment efficacy. This document provides detailed application notes and protocols for the use of a representative NIR dye, herein referred to as "NIR-Dye-790," for in vivo imaging in small animal models.

NIR-Dye-790: Properties and Characteristics

NIR-Dye-790 is a heptamethine cyanine dye optimized for in vivo imaging. Its key features include high molar extinction coefficient, good quantum yield in aqueous solutions, and excellent photostability. The dye can be conjugated to various targeting moieties such as antibodies, peptides, or small molecules to enable specific visualization of biological targets.

Quantitative Data Summary

Property	Value	Reference
Excitation Maximum (λex)	~780 nm	[Generic NIR Dye Properties]
Emission Maximum (λem)	~800 nm	[Generic NIR Dye Properties]
Molar Extinction Coefficient	>200,000 M⁻¹cm⁻¹	[Generic NIR Dye Properties]
Molecular Weight	~1 kDa (unconjugated)	[Generic NIR Dye Properties]
Solubility	Soluble in water, PBS, DMSO	[Generic NIR Dye Properties]
Purity	>95%	[Generic NIR Dye Properties]

Experimental Protocols

Preparation of NIR-Dye-790 for Injection

Materials:

• NIR-Dye-790 (lyophilized powder)

• Sterile Phosphate-Buffered Saline (PBS), pH 7.4

• Sterile, pyrogen-free water

• Dimethyl sulfoxide (DMSO) (if required for initial solubilization)

• Vortex mixer

• Sterile filters (0.22 µm)

Protocol:

• Reconstitution: Allow the lyophilized NIR-Dye-790 to equilibrate to room temperature.

• Solubilization: If the dye is not readily soluble in aqueous solutions, first dissolve it in a minimal amount of DMSO. Then, slowly add sterile PBS to the desired final concentration while vortexing to ensure complete dissolution. The final concentration of DMSO should be kept to a minimum (<5%) to avoid toxicity in animals.

• Sterilization: Filter the final dye solution through a 0.22 µm sterile filter to remove any potential aggregates or microbial contamination.

• Storage: Store the reconstituted dye solution protected from light at 4°C for short-term use or at -20°C for long-term storage. Avoid repeated freeze-thaw cycles.

In Vivo Imaging of Tumor-Bearing Mice

This protocol describes a typical workflow for imaging subcutaneous tumors in mice.

Materials:

• Tumor-bearing mice (e.g., nude mice with xenograft tumors)

• Prepared NIR-Dye-790 solution

• In vivo imaging system equipped with appropriate NIR excitation and emission filters

• Anesthesia system (e.g., isoflurane)

• Syringes and needles for injection

• Animal warming pad

Protocol:

• Animal Preparation: Anesthetize the mouse using isoflurane (e.g., 2-3% for induction, 1-2% for maintenance). Place the anesthetized mouse on the imaging system's heated stage to maintain body temperature.

• Baseline Imaging: Acquire a baseline fluorescence image of the mouse before injecting the dye to determine the level of background autofluorescence.

• Dye Administration: Inject the NIR-Dye-790 solution intravenously (i.v.) via the tail vein. The typical injection volume is 100-200 µL, depending on the dye concentration and animal weight.

• Post-Injection Imaging: Acquire fluorescence images at various time points post-injection (e.g., 1, 4, 8, 24, 48, and 72 hours) to monitor the biodistribution and tumor accumulation of the dye.

• Image Analysis: Quantify the fluorescence intensity in the tumor and other organs of interest using the imaging system's software. The data can be expressed as radiant efficiency or other appropriate units.

Ex Vivo Organ Imaging and Biodistribution Analysis

Protocol:

• Euthanasia and Dissection: At the final imaging time point, euthanize the mouse according to institutional guidelines.

• Organ Harvesting: Carefully dissect the tumor and major organs (e.g., liver, kidneys, spleen, lungs, heart).

• Ex Vivo Imaging: Arrange the harvested organs in the imaging chamber and acquire a final fluorescence image.

• Quantitative Analysis: Measure the fluorescence intensity in each organ to determine the biodistribution of the NIR-Dye-790. The results can be expressed as a percentage of the injected dose per gram of tissue (%ID/g).

Visualizations

Caption: Experimental workflow for in vivo and ex vivo imaging with NIR-Dye-790.

Caption: Simplified VEGF signaling pathway in angiogenesis, a target for NIR imaging probes.

Applications in Drug Development

The use of NIR-Dye-790 in small animal imaging has significant applications in preclinical drug development.

• Pharmacokinetics and Biodistribution: NIR fluorescence imaging provides a non-invasive method to track the distribution and clearance of drug candidates over time.[6] This allows for the determination of key pharmacokinetic parameters and helps in understanding the drug's behavior in a living system.

• Target Engagement: By conjugating NIR-Dye-790 to a therapeutic molecule, researchers can visualize its accumulation at the target site, providing evidence of target engagement.

• Efficacy Studies: The therapeutic response to a drug can be monitored longitudinally in the same animal by imaging changes in tumor size, vascularity, or other relevant biomarkers.

• Toxicity Assessment: Off-target accumulation of a drug can be identified, providing early insights into potential toxicities.

The ability to repeatedly image the same animal reduces the number of animals required for a study and provides more robust data by allowing each animal to serve as its own control. This aligns with the principles of the 3Rs (Replacement, Reduction, and Refinement) in animal research.

References

• 1. Near-infrared Molecular Probes for In Vivo Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Near-infrared molecular probes for in vivo imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. licorbio.com [licorbio.com]
• 4. biotium.com [biotium.com]
• 5. macsenlab.com [macsenlab.com]
• 6. licorbio.com [licorbio.com]

Application Notes and Protocols for the Conjugation of IR5790 to Antibodies and Proteins

Disclaimer: Information regarding the specific fluorescent dye "IR5790" was not publicly available at the time of this writing. The following application notes and protocols are based on established methods for the conjugation of near-infrared (NIR) fluorescent dyes with similar reactive chemistries. Researchers should optimize these protocols for their specific antibody or protein and the particular characteristics of the IR5790 dye, once available from the manufacturer.

Introduction to IR5790 Conjugation

This document provides detailed protocols for the covalent conjugation of the near-infrared (NIR) fluorescent dye IR5790 to antibodies and other proteins. The resulting fluorescently labeled biomolecules are essential tools for a variety of life science research and drug development applications, including immunoassays, fluorescence microscopy, flow cytometry, and in vivo imaging.[1][][3] The protocols described herein cover two of the most common and effective conjugation chemistries: the reaction of an amine-reactive N-hydroxysuccinimidyl (NHS) ester of IR5790 with primary amines on the protein, and the reaction of a thiol-reactive maleimide derivative of IR5790 with free sulfhydryl groups.

The choice of conjugation chemistry depends on several factors, including the nature of the protein, the desired degree of labeling, and the potential impact on the protein's biological activity.[1][4] Amine-reactive labeling is a robust method that targets lysine residues and the N-terminus of the protein.[5] Thiol-reactive labeling offers a more site-specific approach by targeting cysteine residues, which can be naturally occurring or genetically engineered into the protein.[][6][7]

Quantitative Data Summary

Successful protein conjugation requires careful optimization of reaction conditions. The following tables summarize key quantitative parameters for the conjugation of IR5790 to antibodies and proteins. These values are intended as a starting point, and optimal conditions should be determined empirically for each specific conjugation reaction.

Table 1: Recommended Molar Ratios of Dye to Protein

Conjugation Chemistry	Target Protein	Recommended Molar Excess of Dye
Amine-Reactive (NHS Ester)	IgG Antibody	10:1 to 20:1
Other Proteins	5:1 to 25:1
Thiol-Reactive (Maleimide)	IgG Antibody (reduced)	10:1 to 20:1[8]
Other Thiolated Proteins	10:1 to 20:1[7]

Table 2: Key Experimental Parameters

Parameter	Amine-Reactive (NHS Ester)	Thiol-Reactive (Maleimide)
Protein Concentration	2 - 10 mg/mL[4]	1 - 10 mg/mL[6][9]
Reaction pH	8.0 - 9.0	7.0 - 7.5[6][7]
Reaction Time	1 - 2 hours at Room Temperature	2 hours at Room Temperature or Overnight at 4°C[7]
Reaction Buffer	Carbonate-bicarbonate or Borate buffer	Phosphate, HEPES, or Tris buffer (thiol-free)[6][7]
Quenching Reagent	Tris or Glycine	Cysteine or 2-Mercaptoethanol

Experimental Protocols

Protocol 1: Amine-Reactive Conjugation of IR5790-NHS Ester

This protocol describes the conjugation of an amine-reactive IR5790-NHS ester to primary amines (e.g., lysine residues) on an antibody or protein.

Materials:

• Antibody or protein to be labeled (in an amine-free buffer like PBS)

• IR5790-NHS ester

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

• Reaction Buffer: 100 mM Sodium bicarbonate or Sodium borate buffer, pH 8.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Purification column (e.g., Sephadex G-25)[4]

• Phosphate-Buffered Saline (PBS), pH 7.4

Procedure:

• Protein Preparation:

  • Dissolve the antibody or protein in the Reaction Buffer at a concentration of 2-10 mg/mL.[4]

  • If the protein is in a buffer containing primary amines (e.g., Tris or glycine), it must be dialyzed against PBS or purified using a desalting column.[4]

• Dye Preparation:

  • Allow the vial of IR5790-NHS ester to warm to room temperature before opening to prevent moisture condensation.[10]

  • Prepare a 10 mg/mL stock solution of the IR5790-NHS ester in anhydrous DMSO or DMF.[10]

• Conjugation Reaction:

  • Add the calculated amount of the IR5790-NHS ester stock solution to the protein solution while gently stirring. The recommended molar excess of dye to protein is typically between 10:1 and 20:1 for antibodies.

  • Incubate the reaction mixture for 1-2 hours at room temperature in the dark.[10]

• Quenching the Reaction:

  • Add the Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM.

  • Incubate for 30 minutes at room temperature to quench any unreacted NHS ester.

• Purification of the Conjugate:

  • Separate the IR5790-protein conjugate from the unreacted dye and other small molecules using a gel filtration column (e.g., Sephadex G-25).[4]

  • Equilibrate the column with PBS, pH 7.4.

  • Apply the quenched reaction mixture to the column and collect the fractions containing the labeled protein. The colored conjugate will typically elute first.

• Characterization of the Conjugate:

  • Determine the protein concentration and the Degree of Labeling (DOL) by measuring the absorbance of the conjugate at 280 nm and the absorbance maximum of IR5790.

  • The DOL can be calculated using the following formula: DOL = (A_max × ε_protein) / [(A_280 - (A_max × CF)) × ε_dye] Where:

    • A_max is the absorbance at the maximum wavelength of IR5790.

    • A_280 is the absorbance at 280 nm.

    • ε_protein is the molar extinction coefficient of the protein at 280 nm.

    • ε_dye is the molar extinction coefficient of IR5790 at its maximum absorbance wavelength.

    • CF is the correction factor for the dye's absorbance at 280 nm (A_280 / A_max).

Protocol 2: Thiol-Reactive Conjugation of IR5790-Maleimide

This protocol details the conjugation of a thiol-reactive IR5790-maleimide to free sulfhydryl groups (cysteines) on a protein. For antibodies, this often requires the reduction of disulfide bonds.

Materials:

• Antibody or protein to be labeled

• IR5790-maleimide

• Anhydrous DMSO or DMF

• Reaction Buffer: PBS or HEPES buffer, pH 7.0-7.5, degassed[6][7]

• Reducing Agent (optional, for antibodies): Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT)

• Quenching Reagent: 10 mM Cysteine or 2-Mercaptoethanol

• Purification column (e.g., Sephadex G-25)

• PBS, pH 7.4

Procedure:

• Protein Preparation and Reduction (if necessary):

  • Dissolve the protein in the degassed Reaction Buffer at a concentration of 1-10 mg/mL.[6][9]

  • For antibodies, to generate free thiols, add a 10- to 20-fold molar excess of TCEP and incubate for 30-60 minutes at room temperature.[8]

  • Remove the excess reducing agent using a desalting column.

• Dye Preparation:

  • Prepare a 10 mg/mL stock solution of IR5790-maleimide in anhydrous DMSO or DMF.[6]

• Conjugation Reaction:

  • Add the IR5790-maleimide stock solution to the reduced and purified protein solution. A 10- to 20-fold molar excess of the dye is recommended.[8]

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C in the dark.[7]

• Quenching the Reaction:

  • Add the Quenching Reagent to the reaction mixture to cap any unreacted maleimide groups.

  • Incubate for 30 minutes at room temperature.

• Purification of the Conjugate:

  • Purify the IR5790-protein conjugate using a gel filtration column as described in Protocol 1.

• Characterization of the Conjugate:

  • Determine the protein concentration and Degree of Labeling (DOL) as described in Protocol 1.

Visualizations

Caption: Workflow for Amine-Reactive Conjugation of IR5790-NHS Ester.

Caption: Workflow for Thiol-Reactive Conjugation of IR5790-Maleimide.

Caption: Application of IR5790-Conjugated Antibody in Immunofluorescence.

References

• 1. Antibody Conjugation Techniques | FluoroFinder [fluorofinder.com]
• 3. Fluorophore Selection Guide | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. Antibody Conjugation Protocol | AAT Bioquest [aatbio.com]
• 5. NHS ester protocol for labeling proteins [abberior.rocks]
• 6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 7. tocris.com [tocris.com]
• 8. biotium.com [biotium.com]
• 9. lumiprobe.com [lumiprobe.com]
• 10. furthlab.xyz [furthlab.xyz]

Application Notes and Protocols for Labeling Oligonucleotides with Near-Infrared Dyes

Topic: Labeling Oligonucleotides with IRDye® 700DX, a Near-Infrared Fluorescent Dye

Audience: Researchers, scientists, and drug development professionals.

Note: The specific dye "IR5790" was not identified in available resources. This document focuses on IRDye® 700DX, a spectrally similar and well-documented near-infrared dye. The principles and protocols described herein are likely applicable to other similar near-infrared dyes.

Introduction

Near-infrared (NIR) fluorescently labeled oligonucleotides are powerful tools in a variety of life science applications due to the low background autofluorescence in biological samples in this spectral region, which leads to higher signal-to-noise ratios and enhanced detection sensitivity.[1][2] IRDye® 700DX is a near-infrared fluorescent dye that is commonly used for labeling oligonucleotides. It is a water-soluble, photostable dye with a narrow absorbance and emission band.[3] This application note provides detailed protocols for labeling oligonucleotides with IRDye® 700DX NHS ester, subsequent purification, and discusses various applications.

Quantitative Data

Table 1: Spectral Properties of IRDye® 700DX

Property	Value	Reference
Absorbance Maximum (λmax)	680 - 689 nm	[1][2]
Emission Maximum (λem)	694 - 705 nm	[1][4]
Molar Extinction Coefficient	~210,000 cm⁻¹M⁻¹	[3]

Table 2: Expected Yields for Post-Synthesis Conjugation of IRDye® 700DX to Oligonucleotides

Oligonucleotide Synthesis Scale	Expected Yield (nmols)
50 nmol	2
200 nmol	5
1 µmol	16
2 µmol	30
5 µmol	75
10 µmol	150
15 µmol	225

Note: Yields may be lower for oligonucleotides longer than 50 bases.[1][2]

Experimental Protocols

Labeling of Amino-Modified Oligonucleotides with IRDye® 700DX NHS Ester

This protocol describes the post-synthesis labeling of an amino-modified oligonucleotide with an N-hydroxysuccinimide (NHS) ester of IRDye® 700DX. The NHS ester reacts with the primary amine on the oligonucleotide to form a stable amide bond.[5][6]

Materials:

• Amino-modified oligonucleotide

• IRDye® 700DX NHS Ester

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• 0.1 M Sodium Bicarbonate buffer, pH 8.3-8.5

• Nuclease-free water

• Microcentrifuge tubes

Protocol:

• Prepare the Oligonucleotide: Dissolve the amino-modified oligonucleotide in the 0.1 M sodium bicarbonate buffer to a final concentration of 1-10 mg/mL.[7] It is crucial that the buffer is free of any primary amines, such as Tris.[8]

• Prepare the Dye Stock Solution: Immediately before use, dissolve the IRDye® 700DX NHS ester in anhydrous DMSO or DMF to a concentration of 1 mg/50 µL.[8] The NHS ester is sensitive to moisture and should be handled accordingly.[5]

• Labeling Reaction: Add a 5-10 fold molar excess of the dissolved IRDye® 700DX NHS ester to the oligonucleotide solution. Vortex the mixture gently and incubate for 1-3 hours at room temperature in the dark.[6][8] For some reactions, gentle heating to 40°C may improve efficiency.[6]

• Purification: Proceed immediately to the purification of the labeled oligonucleotide to remove unconjugated dye.

Purification of Labeled Oligonucleotides

Purification is a critical step to remove unreacted free dye, which can interfere with downstream applications. High-performance liquid chromatography (HPLC) is the recommended method for achieving high purity.[9][10]

A. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC):

RP-HPLC separates molecules based on their hydrophobicity. The hydrophobic nature of the IRDye® 700DX allows for excellent separation of the labeled oligonucleotide from the unlabeled oligonucleotide and free dye.[10]

Materials:

• RP-HPLC system with a C18 column

• Solvent A: 0.1 M Triethylammonium Acetate (TEAA) in water

• Solvent B: Acetonitrile

• Labeled oligonucleotide reaction mixture

Protocol:

• Equilibrate the C18 column with a low percentage of Solvent B.

• Load the reaction mixture onto the column.

• Elute the labeled oligonucleotide using a linear gradient of Solvent B. The labeled oligonucleotide will elute later than the unlabeled oligonucleotide due to the hydrophobicity of the dye.

• Monitor the elution profile at 260 nm (for the oligonucleotide) and ~689 nm (for the IRDye® 700DX).

• Collect the fractions containing the dual-absorbing peak corresponding to the labeled oligonucleotide.

• Desalt the collected fractions using a suitable method, such as ethanol precipitation or a desalting column.

B. pH-Controlled Extraction (Alternative Method):

This method is a simpler alternative to HPLC for removing unreacted dye.[11][12] It relies on the differential solubility of the charged, labeled oligonucleotide and the neutral, unreacted dye at low pH.[11][12]

Materials:

• Labeled oligonucleotide reaction mixture

• Butanol

• Nuclease-free water

• Dilute HCl to adjust pH

Protocol:

• Lower the pH of the aqueous reaction mixture to below the pKa of the dye using dilute HCl.

• Add an equal volume of butanol to the aqueous solution.

• Vortex the mixture vigorously to allow the unreacted dye to partition into the organic butanol phase.

• Separate the phases by centrifugation.

• Carefully remove the upper butanol phase containing the free dye.

• Repeat the extraction until the butanol phase is colorless.

• The purified, labeled oligonucleotide remains in the aqueous phase.

Visualization of Workflows

Experimental Workflow for Oligonucleotide Labeling and Purification

Caption: Workflow for labeling and purification.

Signaling Pathway Example: Photoimmunotherapy (PIT)

IRDye® 700DX-labeled molecules, including oligonucleotides conjugated to antibodies, are used in applications like photoimmunotherapy.[13][14] Upon binding to a target cell and irradiation with near-infrared light, the dye induces cell death.

Caption: Photoimmunotherapy signaling pathway.

Applications

IRDye® 700DX-labeled oligonucleotides are versatile tools for a range of applications, including:

• In Vivo Imaging: The favorable signal-to-noise ratio in the near-infrared spectrum makes these probes ideal for small animal imaging studies.[3]

• Real-Time PCR: They can be used as reporter probes in quantitative PCR assays.[1][2]

• Fluorescence In Situ Hybridization (FISH): For the detection and localization of specific DNA or RNA sequences in cells and tissues.

• Electrophoretic Mobility Shift Assays (EMSA): For studying protein-DNA interactions.[15]

• Flow Cytometry: For the detection and analysis of cells.[3]

• Photoimmunotherapy: As part of a conjugate to selectively destroy target cells upon light activation.[13][14]

Storage and Handling

Fluorescently labeled oligonucleotides are light-sensitive and should be stored protected from light to prevent photobleaching.[3] It is recommended to store them at -20°C in a desiccated environment.[3] For solutions, aliquot to avoid repeated freeze-thaw cycles.

References

• 1. genelink.com [genelink.com]
• 2. IRDye 700 Oligo Modifications from Gene Link [genelink.com]
• 3. Fluorescent Labeled Oligos,Oligo Fluorescent Labeling By Name [biosyn.com]
• 4. trilinkbiotech.com [trilinkbiotech.com]
• 5. protocols.io [protocols.io]
• 6. researchgate.net [researchgate.net]
• 7. lumiprobe.com [lumiprobe.com]
• 8. Labeling of Amino-Modified Oligonucleotides with Dye NHS Esters | AAT Bioquest [aatbio.com]
• 9. Purification of dye-labeled oligonucleotides by ion-pair reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. labcluster.com [labcluster.com]
• 11. General and facile purification of dye-labeled oligonucleotides by pH-controlled extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. adcreview.com [adcreview.com]
• 14. The effects of conjugate and light dose on photo-immunotherapy induced cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. selectscience.net [selectscience.net]

Application Notes and Protocols for Near-Infrared (NIR) Dye IR5790 in Western Blotting and Immunofluorescence

Introduction

I. Dye Characteristics and Quantitative Data

Near-infrared dyes are valued for their performance in quantitative applications. Below is a summary of typical performance characteristics for a representative NIR dye in the 790 nm emission class.

Property	Value	Source
Excitation Maximum (Ex)	~783 nm	[1]
Emission Maximum (Em)	~814 nm	[1]
Quantum Yield	High (Specific value dependent on conjugation)	N/A
Photostability	High	N/A
Recommended Laser Line	785 nm	[2]
Recommended Imager	Infrared Imaging System (e.g., LI-COR Odyssey)	[1]

II. Application: Western Blotting

Near-infrared fluorescent Western blotting is a powerful technique for the detection and quantification of specific proteins in a complex mixture.[3][4][5] The use of dyes like IR5790 allows for highly sensitive detection with a wide linear dynamic range, making it ideal for quantitative analysis.[3][6]

Experimental Workflow for Western Blotting

References

• 1. iFluor® 790 acid | AAT Bioquest [aatbio.com]
• 2. stratech.co.uk [stratech.co.uk]
• 3. researchgate.net [researchgate.net]
• 4. Western Blot: Overview & Applications [excedr.com]
• 5. An overview of technical considerations for Western blotting applications to physiological research - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Guide to Modern Quantitative Fluorescent Western Blotting with Troubleshooting Strategies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for IRDye 700DX in Flow Cytometry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of IRDye 700DX, a near-infrared (NIR) phthalocyanine dye, in flow cytometry. This document includes detailed protocols for antibody conjugation and cell staining, quantitative data from relevant studies, and guidance on instrument setup.

Introduction to IRDye 700DX in Flow Cytometry

IRDye 700DX is a water-soluble, silicon-phthalocyanine-derived fluorescent dye with an excitation maximum of approximately 689 nm and an emission maximum of around 699 nm.[1] Its properties, including high photostability and brightness, make it a valuable tool for various biological applications, including photoimmunotherapy and fluorescence imaging.[2][3] In flow cytometry, the use of near-infrared dyes like IRDye 700DX offers the advantage of minimizing spectral overlap with common fluorochromes and reducing background autofluorescence from cells and tissues.[4]

The primary application of IRDye 700DX in the context of flow cytometry has been in the evaluation of antibody-drug conjugate (ADC) binding to target cells and the subsequent assessment of cytotoxicity in photoimmunotherapy (PIT).[5][6][7] In these applications, an antibody specific to a cell surface antigen is conjugated to IRDye 700DX. The binding of this conjugate to cells can be quantified by flow cytometry, and cell death following NIR light exposure can be assessed using viability dyes.

Key Applications

• Quantification of Antibody-Conjugate Binding: Assess the binding affinity and specificity of IRDye 700DX-labeled antibodies to target cell populations.

• Cytotoxicity Assays: In conjunction with viability dyes like Propidium Iodide (PI), evaluate the efficacy of photoimmunotherapy by quantifying cell death.

• Immunophenotyping: With the appropriate instrument setup, IRDye 700DX-conjugated antibodies can be used in multicolor flow cytometry panels to identify and characterize specific cell subsets.

Experimental Protocols

Protocol 1: Conjugation of IRDye 700DX NHS Ester to Antibodies

This protocol describes the conjugation of IRDye 700DX N-hydroxysuccinimide (NHS) ester to primary amines on an antibody.

Materials:

• Antibody of interest (in an amine-free buffer like PBS)

• IRDye 700DX NHS Ester

• Anhydrous Dimethyl Sulfoxide (DMSO)

• 1 M Sodium Bicarbonate (NaHCO₃), pH 8.3

• Size-exclusion chromatography column (e.g., PD-10 desalting column)

• Storage buffer (e.g., PBS)

Procedure:

• Prepare the Antibody:

  • Ensure the antibody is in an amine-free buffer. If necessary, perform a buffer exchange.

  • Adjust the antibody concentration to 2-10 mg/mL.

  • Add 1/10th volume of 1 M NaHCO₃ to the antibody solution to raise the pH to approximately 8.3.

• Prepare the IRDye 700DX NHS Ester:

  • Immediately before use, dissolve the IRDye 700DX NHS ester in anhydrous DMSO to a concentration of 10 mg/mL.

• Conjugation Reaction:

  • Add the desired molar excess of the dissolved IRDye 700DX NHS ester to the antibody solution. A starting point of a 10:1 molar ratio of dye to antibody is recommended.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light, with gentle stirring.

• Purification of the Conjugate:

  • Remove unreacted dye by purifying the conjugate using a size-exclusion chromatography column equilibrated with your desired storage buffer.

  • Collect the fractions containing the labeled antibody, which are typically the first colored fractions to elute.

• Determine the Degree of Labeling (DOL):

  • Measure the absorbance of the purified conjugate at 280 nm (A₂₈₀) and ~689 nm (Aₘₐₓ).

  • Calculate the protein concentration and the DOL using the manufacturer's guidelines. A final dye-to-antibody ratio of 2-4 is often optimal.

Protocol 2: Staining of Cells with IRDye 700DX-Conjugated Antibodies for Flow Cytometry

This protocol provides a general procedure for staining suspension or adherent cells for flow cytometric analysis.

Materials:

• Cells of interest (in single-cell suspension)

• IRDye 700DX-conjugated antibody

• Flow Cytometry Staining Buffer (e.g., PBS with 1-2% BSA or FBS)

• (Optional) Fc block to prevent non-specific binding

• (Optional) Viability dye (e.g., Propidium Iodide, DAPI)

Procedure:

• Cell Preparation:

  • Harvest cells and prepare a single-cell suspension at a concentration of 1 x 10⁶ cells/mL in ice-cold staining buffer.

  • For adherent cells, detach using a gentle cell dissociation reagent.

• Blocking (Optional but Recommended):

  • If necessary, incubate cells with an Fc block for 10-15 minutes at 4°C to block Fc receptors.

• Antibody Staining:

  • Aliquot 100 µL of the cell suspension (1 x 10⁵ to 1 x 10⁶ cells) into flow cytometry tubes.

  • Add the IRDye 700DX-conjugated antibody at a pre-determined optimal concentration.

  • Incubate for 30-60 minutes at 4°C, protected from light.

• Washing:

  • Add 2-3 mL of cold staining buffer to each tube and centrifuge at 300-400 x g for 5 minutes at 4°C.

  • Discard the supernatant and repeat the wash step twice.

• Resuspension and Analysis:

  • Resuspend the cell pellet in 300-500 µL of staining buffer.

  • If assessing viability, add a viability dye according to the manufacturer's instructions just before analysis.

  • Analyze the samples on a flow cytometer equipped with the appropriate lasers and filters for IRDye 700DX detection.

Flow Cytometer Setup

Excitation and Emission:

• Excitation: IRDye 700DX has an excitation peak at approximately 689 nm.[1] It can be excited by a red laser (e.g., 633 nm, 638 nm, or 640 nm), although excitation will be suboptimal. Optimal excitation is achieved with a near-infrared laser in the 685-700 nm range.[8]

• Emission: The emission peak is around 699 nm.[1] A bandpass filter such as 710/25 nm or similar is suitable for detection.

Controls:

• Unstained Cells: To determine the level of autofluorescence.

• Isotype Control: An antibody of the same isotype as the primary antibody, conjugated with IRDye 700DX, to assess non-specific binding.

• Fluorescence Minus One (FMO) Controls: Essential for multicolor panels to correctly set gates.

Quantitative Data Summary

The following tables summarize quantitative data from studies that have utilized IRDye 700DX-conjugated antibodies in flow cytometry, primarily for assessing cell binding and cytotoxicity in the context of photoimmunotherapy.

Application	Cell Line	Antibody-IR700DX Conjugate	Concentration	Incubation Time	Light Dose (for PIT)	Outcome Measure	Reference
Cytotoxicity Assay	PC3	MS5-IR700 minibody	5 µg/mL	1 hour	35 J/cm²	Cell Viability (PI staining)	[7]
Binding Analysis	HER2-positive cells (SK-BR3, MDA-MB361, JIMT1)	HER2 Affibody-IR700Dye	Not specified	Not specified	N/A	Fluorescence Intensity	[9]
Cytotoxicity Assay	A431	Panitumumab-IR700	10 µg/mL	3 hours	4 J/cm²	Cell Viability (PI staining)	[10]
Binding Analysis	FAP-α expressing cells	FAP-α-IR700	Not specified	Not specified	N/A	Fluorescence Intensity	[6]

Visualizations

Experimental Workflow for Flow Cytometry Analysis

Caption: Workflow for cell staining and analysis using IRDye 700DX-conjugated antibodies.

Mechanism of Photoimmunotherapy (PIT)

Caption: Simplified mechanism of action for photoimmunotherapy using IRDye 700DX.[5]

Conclusion

IRDye 700DX is a promising near-infrared fluorochrome for flow cytometry, particularly for applications requiring reduced spectral overlap and low autofluorescence. While its primary use has been in the context of photoimmunotherapy research, its properties make it suitable for broader immunophenotyping applications, provided that the flow cytometer is equipped with appropriate red or near-infrared lasers and detectors. The protocols and data presented here provide a foundation for researchers to incorporate IRDye 700DX into their flow cytometry workflows. As with any fluorochrome, optimization of antibody concentrations and instrument settings is crucial for achieving high-quality, reproducible data.

References

• 1. Spectrum [IRDye 700DX] | AAT Bioquest [aatbio.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Far-Red and Near Infrared Dyes [jacksonimmuno.com]
• 5. adcreview.com [adcreview.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Multiparametric Flow Cytometry Using Near-Infrared Fluorescent Proteins Engineered from Bacterial Phytochromes | PLOS One [journals.plos.org]
• 9. researchgate.net [researchgate.net]
• 10. Conjugation Ratio, Light Dose, and pH Affect the Stability of Panitumumab–IR700 for Near-Infrared Photoimmunotherapy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for IR5790 Staining in Fixed Tissues

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the use of the near-infrared fluorescent dye IR5790 in the immunofluorescent staining of fixed tissues. The use of near-infrared (NIR) dyes for immunofluorescence offers significant advantages, primarily due to the reduction in autofluorescence commonly observed in biological samples at lower wavelengths. This results in a higher signal-to-noise ratio, enabling clearer and more sensitive detection of target antigens.

The following protocols are generalized and may require optimization for specific tissues, antigens, and primary antibodies. It is recommended to perform initial experiments to determine the optimal conditions for your specific application.

Quantitative Data Summary

For consistent and reproducible results, refer to the following table for key quantitative parameters in the IR5790 staining protocol.

Parameter	Recommended Value/Range	Notes
IR5790 Excitation Max	~780 nm	Optimal excitation wavelength for the fluorophore.
IR5790 Emission Max	~800 nm	Optimal emission wavelength for detection.
Fixative	4% Paraformaldehyde (PFA) in PBS	Other fixatives like methanol or acetone can be used depending on the antigen.[1]
Tissue Section Thickness	5 - 20 µm	For cryosections or paraffin-embedded sections.
Antigen Retrieval	Heat-Induced Epitope Retrieval (HIER) or Proteolytic-Induced Epitope Retrieval (PIER)	Method depends on the target antigen and fixation method.
Permeabilization Agent	0.1 - 0.5% Triton X-100 or Tween-20 in PBS	Required for intracellular targets.
Blocking Solution	1-5% Bovine Serum Albumin (BSA) or 5-10% Normal Goat Serum in PBS	Incubate for at least 1 hour to minimize non-specific binding.
Primary Antibody Dilution	As recommended by the manufacturer	Typically in the range of 1:100 to 1:1000.
Primary Antibody Incubation	1-2 hours at room temperature or overnight at 4°C	Overnight incubation at 4°C is often recommended for optimal binding.[1]
IR5790-conjugated Secondary Antibody Dilution	1:200 - 1:2000	Should be optimized for each experiment.
Secondary Antibody Incubation	1-2 hours at room temperature, protected from light	Minimize light exposure to prevent photobleaching.[1]

*Note: The exact excitation and emission maxima for IR5790 should be confirmed from the manufacturer's datasheet. The values provided are representative of a typical near-infrared dye.

Experimental Protocols

Part 1: Tissue Preparation and Sectioning

1.1. Fixation:

• For perfusion fixation, anesthetize the animal and perfuse transcardially with ice-cold Phosphate Buffered Saline (PBS) followed by 4% Paraformaldehyde (PFA) in PBS.

• For immersion fixation, dissect the tissue of interest and immerse it in 4% PFA in PBS for 4-24 hours at 4°C. The volume of fixative should be at least 10 times the volume of the tissue.[2]

1.2. Dehydration and Embedding (for Paraffin Sections):

• After fixation, wash the tissue in PBS.

• Dehydrate the tissue through a graded series of ethanol solutions (e.g., 70%, 95%, 100%).

• Clear the tissue in xylene.

• Infiltrate and embed the tissue in paraffin wax.

1.3. Sectioning:

• For paraffin-embedded tissues, cut sections at 5-10 µm thickness using a microtome.

• For frozen tissues (after cryoprotection in sucrose), cut sections at 10-20 µm thickness using a cryostat.

• Mount the sections on positively charged slides.

Part 2: Deparaffinization and Rehydration (for Paraffin Sections)

• Immerse slides in xylene to remove paraffin (2 x 5 minutes).

• Rehydrate the sections by immersing them in a graded series of ethanol solutions (100%, 95%, 70%, 50%) for 5 minutes each.

• Rinse with deionized water.

Part 3: Antigen Retrieval

• Heat-Induced Epitope Retrieval (HIER): Immerse slides in a retrieval solution (e.g., 10 mM Sodium Citrate, pH 6.0) and heat to 95-100°C for 20-30 minutes. Allow slides to cool to room temperature.

• Proteolytic-Induced Epitope Retrieval (PIER): Incubate sections with an enzyme such as Proteinase K or Trypsin at 37°C for a predetermined time.

Part 4: Immunofluorescent Staining

4.1. Permeabilization:

• Wash sections with PBS.

• If targeting intracellular antigens, permeabilize the tissue by incubating with 0.1-0.5% Triton X-100 in PBS for 10-15 minutes.

4.2. Blocking:

• Wash sections with PBS.

• Incubate the sections in a blocking solution (e.g., 5% Normal Goat Serum and 1% BSA in PBS) for 1 hour at room temperature in a humidified chamber to block non-specific antibody binding.

4.3. Primary Antibody Incubation:

• Dilute the primary antibody to its optimal concentration in the blocking solution.

• Incubate the sections with the diluted primary antibody overnight at 4°C in a humidified chamber.

4.4. Secondary Antibody Incubation:

• Wash the sections three times with PBS containing 0.1% Tween-20 (PBST) for 5 minutes each.

• Dilute the IR5790-conjugated secondary antibody in the blocking solution.

• Incubate the sections with the secondary antibody for 1-2 hours at room temperature in a humidified chamber, protected from light.

4.5. Washing:

• Wash the sections three times with PBST for 5 minutes each, protected from light.

• Perform a final wash with PBS.

Part 5: Mounting and Imaging

• Carefully remove excess PBS from the slides.

• Apply a drop of antifade mounting medium to the tissue section.

• Coverslip the slide, avoiding air bubbles.

• Seal the edges of the coverslip with nail polish.

• Image the slides using a fluorescence microscope equipped with the appropriate filters for IR5790 (Excitation: ~780 nm, Emission: ~800 nm).

Visualizations

Experimental Workflow

Caption: Workflow for IR5790 immunofluorescent staining of fixed tissues.

Example Signaling Pathway: PI3K/Akt

The following diagram illustrates the PI3K/Akt signaling pathway, a common target of investigation in drug development that can be visualized using immunofluorescence by targeting key proteins such as phosphorylated Akt (p-Akt).

Caption: Simplified diagram of the PI3K/Akt signaling pathway.

References

• 1. biotium.com [biotium.com]
• 2. m.youtube.com [m.youtube.com]

Recommended Imaging Systems for IR5790 Detection: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the selection and use of imaging systems for the detection of the near-infrared (NIR) fluorophore IR5790, also known as IRDye® 700DX. This versatile dye is utilized across a range of applications, including Western blotting, in-cell Western assays, microscopy, and in vivo imaging.

Introduction to Near-Infrared (NIR) Fluorescence Imaging with IR5790 (IRDye® 700DX)

Near-infrared (NIR) fluorescence imaging operates within the 650-950 nm wavelength spectrum, offering significant advantages over traditional visible fluorescence detection.[1] Biological tissues exhibit lower autofluorescence and reduced light scattering in the NIR region, leading to higher signal-to-noise ratios and deeper tissue penetration.[2][3][4][5] This makes NIR imaging particularly well-suited for sensitive and quantitative applications.

IR5790 (IRDye® 700DX) is a phthalocyanine dye with exceptional photostability and high fluorescence intensity.[6][7][8] Its key features include excellent water solubility, a large extinction coefficient, and a high fluorescence quantum yield, making it an ideal candidate for labeling biomolecules such as antibodies, proteins, and nucleic acids.[7][8] These properties contribute to its robust performance in a variety of immunoassays and imaging modalities.

Recommended Imaging Systems

Several commercially available imaging systems are equipped to detect the fluorescence emission of IR5790 (IRDye® 700DX). The choice of system will depend on the specific application, required sensitivity, and throughput needs.

Imaging System	Manufacturer	Excitation Wavelength(s) (nm)	Emission Channel(s) (nm)	Key Applications
Odyssey® Family (DLx, F, Classic)	LI-COR Biosciences	685	700	Western Blots, In-Cell Western Assays, Gels, Tissue Sections, Small Animal Imaging[5][9][10]
Sapphire™ FL Biomolecular Imager	Azure Biosystems	Customizable (e.g., 685)	Customizable	Western Blots, Gels, Phosphor Screens, Tissues, Slides, In Vivo Imaging[11][12][13]

Application Notes & Protocols

Quantitative Western Blotting

NIR fluorescence detection offers a superior alternative to traditional chemiluminescence for quantitative Western blotting, providing a wider linear dynamic range and more stable signal.[4][14]

This protocol outlines the simultaneous detection of two different target proteins using primary antibodies from different host species.

• Sample Preparation and Electrophoresis: Prepare protein lysates and separate them by SDS-PAGE according to standard protocols.

• Protein Transfer: Transfer the separated proteins to a low-fluorescence PVDF or nitrocellulose membrane.

• Blocking:

  • Place the membrane in a container with an appropriate volume of a high-quality TBS-based blocking buffer.

  • Incubate for 1 hour at room temperature with gentle shaking.

• Primary Antibody Incubation:

  • Dilute the primary antibodies (from two different species) in an antibody diluent (e.g., 50% blocking buffer, 50% TBST). The optimal dilution for each antibody should be determined empirically, but a starting range of 1:200 to 1:5,000 is common.[15]

  • Incubate the membrane with the primary antibody solution for 1-4 hours at room temperature or overnight at 4°C with gentle shaking.[15]

• Washing:

  • Discard the primary antibody solution.

  • Wash the membrane with TBST (Tris-Buffered Saline with 0.1% Tween 20) with two brief rinses, followed by one 15-minute wash and three 10-minute washes at room temperature with gentle shaking.

• Secondary Antibody Incubation:

  • Dilute the two species-specific secondary antibodies, one conjugated to IRDye® 700DX (for the 700 nm channel) and the other to a spectrally distinct NIR dye like IRDye® 800CW (for the 800 nm channel), in the antibody diluent.

  • Incubate the membrane with the secondary antibody solution for 1 hour at room temperature, protected from light.

• Final Washes:

  • Discard the secondary antibody solution.

  • Repeat the washing steps as described in step 5.

• Imaging:

  • Clean the scanner bed of a compatible NIR imager (e.g., LI-COR Odyssey or Azure Sapphire) with 70% ethanol.

  • Place the membrane on the scanning surface, ensuring it is flat and free of bubbles. The membrane can be scanned wet or dry.

  • Acquire the image according to the manufacturer's instructions for two-channel NIR detection.

Caption: Workflow for a two-color quantitative Western blot using NIR detection.

In-Cell Western™ Assay

The In-Cell Western™ Assay is a quantitative immunocytochemical technique performed in microtiter plates. It allows for the quantification of protein levels in fixed cells without the need for lysate preparation and electrophoresis.[4]

• Cell Seeding and Treatment:

  • Seed cells in a 96-well or 384-well plate and culture until they reach the desired confluency.

  • Treat the cells with the experimental compounds as required.

• Fixation and Permeabilization:

  • Fix the cells with a suitable fixative (e.g., 4% paraformaldehyde in PBS).

  • Permeabilize the cells with a detergent-based solution (e.g., PBS with 0.1% Triton® X-100) to allow antibody access to intracellular targets.

• Blocking:

  • Block non-specific binding sites by incubating the cells with a blocking buffer for 1-2 hours at room temperature.

• Primary Antibody Incubation:

  • Dilute the target-specific primary antibody in the appropriate antibody diluent.

  • Incubate the cells with the primary antibody solution for 2 hours at room temperature or overnight at 4°C.

• Washing:

  • Wash the plate multiple times with a wash buffer (e.g., PBS with 0.1% Tween® 20).

• Secondary Antibody and Normalization Stain Incubation:

  • Dilute an IRDye® 800CW-conjugated secondary antibody (for target detection) and a whole-cell stain such as CellTag™ 700 Stain (containing IRDye® 700DX, for normalization) in the antibody diluent.

  • Incubate the cells with this solution for 1 hour at room temperature, protected from light.

• Final Washes:

  • Wash the plate multiple times with the wash buffer.

• Imaging:

  • Remove all residual wash buffer from the wells.

  • Scan the plate on a compatible NIR imager (e.g., LI-COR Odyssey) in both the 700 nm (for normalization) and 800 nm (for the target protein) channels.

• Data Analysis:

  • Quantify the fluorescence intensity in each channel.

  • Normalize the target protein signal (800 nm) to the cell number signal (700 nm) to account for variations in cell seeding.

Caption: Workflow for a quantitative In-Cell Western™ Assay.

In Vivo Imaging

NIR fluorescence imaging is a powerful modality for non-invasive in vivo studies, enabling the visualization of biological processes in small animals.[3] The deep tissue penetration of NIR light allows for the tracking of labeled cells, antibodies, or nanoparticles.[2]

• Probe Design: The IRDye® 700DX NHS ester can be conjugated to targeting moieties such as antibodies or peptides to achieve specific accumulation in tissues of interest, like tumors.[3]

• Animal Models: Nude mice are often used to minimize signal attenuation from fur.

• Imaging Systems: Dedicated small animal imaging systems with appropriate laser excitation and emission filters for the 700 nm channel are required.

• Biodistribution and Clearance: Time-course imaging is essential to assess the biodistribution and clearance kinetics of the fluorescent probe.[3]

Conclusion

The use of IR5790 (IRDye® 700DX) in conjunction with capable near-infrared imaging systems provides a robust and sensitive platform for a wide range of life science research applications. The protocols and information provided herein serve as a starting point for researchers to develop and optimize their specific assays, leveraging the quantitative and multiplexing capabilities of NIR fluorescence technology.

References

• 1. Clinical implications of near-infrared fluorescence imaging in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Near-infrared Molecular Probes for In Vivo Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. licorbio.com [licorbio.com]
• 4. ttuhsc.edu [ttuhsc.edu]
• 5. LI-COR Biosciences Odyssey® Imaging System | BSOM Office of Research and Graduate Studies | ECU [medicine.ecu.edu]
• 6. ld.ru [ld.ru]
• 7. medchemexpress.com [medchemexpress.com]
• 8. lifetein.com [lifetein.com]
• 9. fredhutch.org [fredhutch.org]
• 10. licorbio.com [licorbio.com]
• 11. azurebiosystems.com [azurebiosystems.com]
• 12. azurebiosystems.com [azurebiosystems.com]
• 13. azurebiosystems.com [azurebiosystems.com]
• 14. youtube.com [youtube.com]
• 15. licorbio.com [licorbio.com]

Application Notes and Protocols for Optimal Cell Labeling with Far-Red Live-Cell Dye IR5790

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for determining the optimal concentration of the novel far-red fluorescent dye, IR5790, for live-cell imaging. The following protocols and recommendations are designed to help researchers achieve bright, specific labeling with minimal impact on cell health and function.

Introduction to IR5790

IR5790 is a hypothetical far-red, membrane-permeant fluorescent dye designed for long-term live-cell imaging. Its excitation and emission in the far-red spectrum minimize phototoxicity and autofluorescence, making it an ideal candidate for sensitive cell tracking and multiplexing experiments. Proper concentration optimization is critical to ensure high-quality staining while maintaining cell viability.

Key Experimental Considerations

Before proceeding with the labeling protocol, it is essential to determine the optimal concentration of IR5790 for your specific cell type and experimental conditions. The ideal concentration will provide a strong fluorescent signal without inducing cytotoxic effects. A concentration gradient experiment coupled with a viability assay is strongly recommended.

Experimental Workflow for Concentration Optimization

The following diagram outlines the general workflow for determining the optimal IR5790 concentration.

Caption: Workflow for optimizing IR5790 concentration.

Protocols

Preparation of IR5790 Stock Solution

• Reconstitution: Prepare a 1 mM stock solution of IR5790 by dissolving the lyophilized powder in anhydrous dimethyl sulfoxide (DMSO).

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C, protected from light.

Protocol for Determining Optimal IR5790 Concentration

This protocol is designed for a 96-well plate format but can be adapted for other culture vessels.

Materials:

• Cells of interest

• Complete culture medium

• Serum-free culture medium

• IR5790 stock solution (1 mM in DMSO)

• Phosphate-buffered saline (PBS)

• Cytotoxicity assay kit (e.g., LDH release assay or a live/dead cell staining kit)

• Fluorescence microscope or flow cytometer

Procedure:

• Cell Seeding: Seed cells in a 96-well black-walled, clear-bottom plate at a density that will result in 70-80% confluency on the day of the experiment.

• Preparation of Staining Solutions: Prepare a series of IR5790 dilutions in serum-free medium. A suggested starting range is from 0.1 µM to 25 µM.[1] It is recommended to use 5 to 10 times more of a far-red dye compared to green or red dyes.[1]

• Cell Labeling:

  • Aspirate the culture medium from the wells.

  • Wash the cells once with pre-warmed PBS.

  • Add 100 µL of the respective IR5790 staining solution to each well. Include a vehicle control (DMSO in serum-free medium) and an unstained control.

  • Incubate the plate at 37°C for 15-45 minutes, protected from light.[1]

• Washing:

  • Aspirate the staining solution.

  • Wash the cells twice with pre-warmed complete culture medium.

  • Add 100 µL of fresh, pre-warmed complete culture medium to each well and incubate for at least 30 minutes at 37°C to allow for de-esterification and retention of the dye.[1]

• Analysis:

  • Fluorescence Imaging: Acquire images using a fluorescence microscope equipped with appropriate filters for far-red fluorescence. Quantify the mean fluorescence intensity of the cells for each concentration.

  • Cytotoxicity Assay: Perform a cytotoxicity assay according to the manufacturer's instructions.

General Protocol for Live-Cell Labeling with Optimal IR5790 Concentration

Once the optimal, non-toxic concentration is determined, use the following protocol for routine cell labeling.

Procedure:

• Grow cells to the desired confluency.

• Prepare the optimal concentration of IR5790 in serum-free medium.

• Remove the culture medium and wash the cells once with pre-warmed PBS.

• Add the IR5790 staining solution and incubate for 15-45 minutes at 37°C.[1]

• Remove the staining solution and wash the cells twice with pre-warmed complete culture medium.

• Add fresh, pre-warmed complete culture medium and incubate for at least 30 minutes at 37°C before imaging.[1]

Data Presentation

Summarize the quantitative data from the concentration optimization experiment in a table similar to the one below. This will allow for easy comparison of fluorescence intensity and cell viability across different concentrations.

IR5790 Concentration (µM)	Mean Fluorescence Intensity (Arbitrary Units)	Cell Viability (%)	Observations
0 (Control)	0	100	No background fluorescence
0.5	1500	98	Low signal
1.0	3500	97	Good signal, no toxicity
2.5	8000	95	Optimal signal-to-noise
5.0	12000	90	Bright signal, slight decrease in viability
10.0	15000	75	Very bright, signs of cytotoxicity
25.0	16000	50	Saturated signal, significant cytotoxicity

Troubleshooting

• Low Fluorescence Signal: Increase the concentration of IR5790 or the incubation time. Ensure that the correct filter sets are being used for imaging.

• High Background: Ensure adequate washing steps are performed after staining.[2] Using serum-free medium for dye dilution can also reduce background.[1]

• Cell Death: Reduce the concentration of IR5790 or the incubation time. Ensure that the DMSO concentration in the final staining solution is not toxic to the cells.

• Phototoxicity: Minimize the exposure of labeled cells to excitation light. Use the lowest possible laser power and exposure time that still provides a good signal.[2]

Signaling Pathway Considerations

While IR5790 is designed to be a passive labeling agent, it is crucial to consider its potential off-target effects. The following diagram illustrates a hypothetical interaction of a labeling dye with cellular pathways, which should be experimentally investigated for any new compound.

Caption: Potential off-target effects of a fluorescent dye.

For a comprehensive evaluation, consider assessing key cellular health markers such as mitochondrial membrane potential, reactive oxygen species (ROS) production, and apoptosis markers (e.g., caspase-3/7 activity) in parallel with the concentration optimization. This will provide a more complete picture of the dye's impact on cellular physiology.

References

• 1. labs.feinberg.northwestern.edu [labs.feinberg.northwestern.edu]
• 2. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols: Preparation of IR-792 Stock Solution

These application notes provide a detailed protocol for the preparation of a stock solution of the near-infrared (NIR) cyanine dye, IR-792. This guide is intended for researchers, scientists, and professionals in drug development who utilize NIR dyes for applications such as in vivo imaging, flow cytometry, and microscopy.

Introduction

IR-792 is a heptamethine cyanine dye that exhibits strong absorption and fluorescence in the near-infrared spectrum. Its properties make it a valuable tool for various biomedical research applications where deep tissue penetration and low autofluorescence are required. Proper preparation of a stock solution is the first critical step to ensure the accuracy and reproducibility of experimental results. This document outlines the necessary materials, a step-by-step protocol for solubilization, and proper storage conditions.

Chemical and Physical Properties of IR-792

A summary of the key quantitative data for IR-792 is presented in the table below. These values are essential for calculating the required mass of the dye for a stock solution of a specific concentration.

Property	Value
Molar Mass	705.33 g/mol
Appearance	Dark green solid
Maximum Absorption (λmax)	792 nm (in DMSO)
Maximum Emission (λem)	814 nm (in DMSO)
Extinction Coefficient	275,000 M⁻¹cm⁻¹ (in DMSO)
Solubility	Soluble in DMSO, DMF, and methanol

Experimental Protocol: Preparation of a 1 mM IR-792 Stock Solution

This protocol provides a detailed methodology for preparing a 1 mM stock solution of IR-792 in high-quality, anhydrous dimethyl sulfoxide (DMSO).

3.1. Materials and Equipment

• IR-792 perchlorate (solid powder)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes (amber or covered in foil)

• Vortex mixer

• Sonicator (optional)

• Calibrated analytical balance

• Pipettes and sterile, filtered pipette tips

• Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

3.2. Pre-preparation Steps

• Acclimate the Dye: Before opening, allow the vial of IR-792 powder to equilibrate to room temperature for at least 15-20 minutes. This prevents the condensation of moisture, which can degrade the dye.

• Prepare the Workspace: Ensure a clean and dry workspace. As cyanine dyes are light-sensitive, it is advisable to work in a dimly lit area or use amber-colored tubes.

3.3. Step-by-Step Dissolution Procedure

• Weigh the Dye: Carefully weigh out the desired amount of IR-792 powder using an analytical balance. For a 1 mL of a 1 mM stock solution, you will need approximately 0.705 mg of the dye.

  • Calculation: (1 mmol/L) * (1 L/1000 mL) * (1 mL) * (705.33 g/mol ) * (1000 mg/g) = 0.70533 mg

• Add Solvent: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing the IR-792 powder.

• Promote Dissolution: Tightly cap the tube and vortex thoroughly for 2-5 minutes to facilitate the dissolution of the dye.

• Visual Inspection: Visually inspect the solution to ensure that all the solid has dissolved. If any particulate matter remains, sonicate the tube for 5-10 minutes in a water bath sonicator.

• Ready for Use or Storage: The stock solution is now ready for dilution to the final working concentration for your specific application.

3.4. Storage and Handling

• Short-term Storage: For immediate use, the stock solution can be stored at 2-8°C for up to one week, protected from light.

• Long-term Storage: For long-term storage, aliquot the stock solution into smaller, single-use volumes and store at -20°C or -80°C for up to six months. Avoid repeated freeze-thaw cycles as this can lead to degradation of the dye.

• Light Sensitivity: Always protect the stock solution and any subsequent dilutions from direct light by using amber tubes or by wrapping the tubes in aluminum foil.

Diagrams

The following diagrams illustrate the chemical structure of a related cyanine dye and the workflow for preparing the stock solution.

Technical Notes & Optimization

Technical Support Center: IR-Dye 790-X Imaging

Introduction: This technical support center provides troubleshooting guidance for users of a hypothetical near-infrared (NIR) fluorescent dye, IR-Dye 790-X, designed for biological imaging applications. The principles and troubleshooting steps outlined here are based on the common characteristics of cyanine-based dyes operating in the NIR spectrum and are intended to help researchers, scientists, and drug development professionals resolve issues related to weak signal in their imaging experiments.

Frequently Asked Questions (FAQs)

Q1: What are the spectral properties of IR-Dye 790-X?

A1: IR-Dye 790-X is a near-infrared (NIR) cyanine dye with spectral characteristics optimized for deep tissue imaging and applications where minimizing autofluorescence is critical.[1] The nominal spectral properties are provided below.

Property	Wavelength (nm)
Maximum Excitation (λex)	~780 nm
Maximum Emission (λem)	~810 nm

Note: The exact excitation and emission maxima can be influenced by the local microenvironment, such as solvent polarity and conjugation to biomolecules.

Q2: Why is my fluorescent signal from IR-Dye 790-X weak?

A2: A weak fluorescent signal can be attributed to a variety of factors. These can be broadly categorized into issues with the dye itself, problems with the experimental setup and instrumentation, or characteristics of the biological sample. Common causes include suboptimal dye concentration, photobleaching, incorrect filter selection, low signal-to-noise ratio, and quenching of the fluorophore.

Q3: What is photobleaching and how can I minimize it for IR-Dye 790-X?

A3: Photobleaching is the irreversible photochemical destruction of a fluorophore upon exposure to excitation light, leading to a loss of fluorescence.[2] Cyanine dyes can be susceptible to this, especially under intense or prolonged illumination. To minimize photobleaching, you can:

• Reduce the intensity of the excitation light.

• Minimize the duration of exposure to the excitation light.

• Use an anti-fade mounting medium if applicable for your sample type.

• Ensure your imaging buffer contains antioxidants to mitigate the effects of reactive oxygen species that can accelerate photobleaching.[2]

Q4: Can the diet of my experimental animals affect the imaging results with IR-Dye 790-X?

A4: Yes, the diet of experimental animals can significantly impact in vivo imaging results. Some standard animal chows contain components that are fluorescent in the near-infrared range, leading to high background signals (autofluorescence) in the abdomen and other areas. This can obscure the specific signal from your IR-Dye 790-X probe. It is recommended to use a purified or low-fluorescence diet for several days prior to and during the imaging study to reduce this background interference.

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common issues encountered during imaging experiments with IR-Dye 790-X.

Guide 1: Troubleshooting a Weak Fluorescent Signal

A weak signal can be a significant hurdle in obtaining high-quality images. The following workflow can help you identify and address the root cause.

Troubleshooting Workflow for Weak Signal

Caption: A flowchart for systematically troubleshooting a weak fluorescent signal.

Step 1: Verify Dye Integrity and Concentration

• Is the dye concentration optimal?

  • Problem: Too low a concentration will result in a weak signal, while too high a concentration can lead to aggregation and fluorescence quenching.

  • Solution: Perform a concentration titration to determine the optimal concentration for your specific application.

• Has the dye degraded?

  • Problem: Improper storage (e.g., exposure to light or elevated temperatures) can lead to degradation of the dye.

  • Solution: Use a fresh stock of the dye. Always store the dye according to the manufacturer's instructions, typically protected from light and at a low temperature.

Step 2: Check Instrument Settings

• Are the correct filters in place?

  • Problem: The excitation and emission filters must be appropriate for the spectral profile of IR-Dye 790-X (Excitation ~780 nm, Emission ~810 nm).

  • Solution: Ensure that the bandpass of your excitation filter includes 780 nm and that your emission filter allows for the collection of light around 810 nm.

• Is the light source and detector optimized?

  • Problem: The intensity of the excitation source may be too low, or the detector gain and exposure time may be insufficient.

  • Solution: Gradually increase the excitation power and the detector gain/exposure time. Be mindful that increasing these parameters can also increase background noise and photobleaching.

Step 3: Evaluate Sample Preparation

• Is there high background or autofluorescence?

  • Problem: Autofluorescence from the sample or background from the imaging medium can obscure a weak signal.

  • Solution: For in vivo imaging, consider using a low-fluorescence diet for your animals. For in vitro work, use imaging media with low background fluorescence.

• Is the dye accessible to the target?

  • Problem: Inadequate penetration of the dye into the tissue or cells can result in a weak signal.

  • Solution: For cell-based assays, ensure proper permeabilization if the target is intracellular. For tissue imaging, allow for sufficient incubation time for the dye to penetrate the sample.

Guide 2: Improving Signal-to-Noise Ratio (SNR)

A good signal-to-noise ratio (SNR) is crucial for detecting your signal above the inherent background noise.

Parameter	Action	Impact on Signal	Impact on Noise	Overall Effect on SNR
Exposure Time	Increase	Increases	Increases	Generally improves
Excitation Power	Increase	Increases	Can increase	May improve, but risks photobleaching
Detector Gain	Increase	Amplifies	Amplifies	Can improve, but may amplify noise more
Signal Averaging	Increase number of frames averaged	No change (per frame)	Reduces	Improves
Binning	Increase pixel binning	Increases	Increases	Can improve for weak signals

Methodologies for Improving SNR:

• Signal Averaging: Acquiring multiple images and averaging them can significantly reduce random noise. The SNR improves with the square root of the number of frames averaged.[3]

• Optimizing Detector Settings: Carefully adjust the camera's gain and exposure time. A longer exposure time allows more photons to be collected, which can improve SNR, but also increases the risk of photobleaching.

• Background Subtraction: Use image processing software to subtract the background fluorescence from your image, which can enhance the visibility of your specific signal.

Factors Affecting Fluorescence Signal

Caption: Key factors influencing the intensity of the measured fluorescence signal.

Experimental Protocols

Protocol 1: Titration of IR-Dye 790-X Concentration for Cell Staining

• Cell Preparation: Plate your cells at a suitable density in a multi-well imaging plate and allow them to adhere overnight.

• Prepare Dye Dilutions: Prepare a series of dilutions of the IR-Dye 790-X stock solution in your imaging buffer. A typical starting range might be from 0.1 µM to 10 µM.

• Staining: Remove the culture medium from the cells and wash once with phosphate-buffered saline (PBS). Add the different concentrations of the IR-Dye 790-X solution to the wells.

• Incubation: Incubate the cells with the dye for the recommended time (e.g., 15-30 minutes) at the appropriate temperature, protected from light.

• Washing: Remove the dye solution and wash the cells two to three times with imaging buffer to remove unbound dye.

• Imaging: Image the cells using a fluorescence microscope equipped with the appropriate filters for IR-Dye 790-X. Use consistent acquisition settings for all wells.

• Analysis: Determine the concentration that provides the best signal-to-background ratio without evidence of cellular toxicity or dye aggregation.

Protocol 2: Assessing Photostability of IR-Dye 790-X

• Sample Preparation: Prepare a sample stained with the optimal concentration of IR-Dye 790-X.

• Initial Image: Acquire an initial image using your standard imaging settings.

• Continuous Excitation: Continuously expose a specific region of the sample to the excitation light.

• Time-Lapse Imaging: Acquire images at regular intervals (e.g., every 30 seconds) over a period of several minutes.

• Data Analysis: Measure the fluorescence intensity in the exposed region in each image of the time-lapse series. Plot the intensity as a function of time. The rate of decrease in intensity is an indicator of the dye's photostability under those conditions.

Simplified Jablonski Diagram for Photobleaching

Caption: A simplified diagram illustrating the pathway to photobleaching from the excited triplet state.

References

• 1. NIR Dyes for Bioimaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. docs.aatbio.com [docs.aatbio.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Preventing Photobleaching of IR5790 in Microscopy

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide troubleshooting guidance and frequently asked questions (FAQs) to help you mitigate photobleaching of the near-infrared (NIR) dye IR5790 during your microscopy experiments, ensuring the acquisition of high-quality and reliable fluorescence data.

Frequently Asked Questions (FAQs)

Q1: My IR5790 signal is fading rapidly during image acquisition. What is happening and how can I prevent it?

A1: Rapid signal loss, known as photobleaching, is the irreversible photochemical destruction of a fluorophore upon exposure to excitation light. For cyanine dyes like IR5790, this process is often mediated by the reaction of the excited fluorophore with molecular oxygen, leading to the formation of non-fluorescent products. To minimize photobleaching, a multi-faceted approach is recommended, focusing on optimizing imaging parameters and utilizing a protective chemical environment.

Troubleshooting Steps:

• Reduce Excitation Light Intensity: Use the lowest possible laser power or illumination intensity that still provides an adequate signal-to-noise ratio. This can be achieved by using neutral density filters or adjusting the laser power settings on your microscope.

• Minimize Exposure Time: Limit the duration your sample is exposed to the excitation light.[1] This can be accomplished by using sensitive detectors, increasing camera binning, or employing a shutter to block the light path when not actively acquiring an image.

• Employ Antifade Reagents: Utilize commercially available or homemade antifade mounting media. These reagents protect the fluorophore by scavenging reactive oxygen species (ROS) that cause photobleaching.[1]

• Optimize Imaging Buffer: The composition of your imaging buffer can significantly impact dye stability. Consider using specialized commercial buffers or preparing your own with oxygen scavengers.

Q2: Which antifade reagent should I use for IR5790?

A2: The choice of antifade reagent is critical and its effectiveness can be dye-specific. While many commercial options are available, not all are optimized for the near-infrared spectrum. It is crucial to select a reagent that is compatible with cyanine dyes.

Recommendations:

• Commercial Antifade Mountants: Products such as ProLong™ Diamond, ProLong™ Glass, and SlowFade™ Diamond have been shown to offer good photobleaching resistance across the visible and near-infrared spectrum.[2][3]

• Homemade Antifade Reagents: Common and effective homemade antifade reagents include those with n-propyl gallate (NPG) or 1,4-diazabicyclo[2.2.2]octane (DABCO).[4][5]

• Caution with PPD: p-Phenylenediamine (PPD), while a potent antifade agent, has been reported to react with and quench the fluorescence of cyanine dyes and should be used with caution.[3]

Comparison of Common Antifade Reagents:

Antifade Reagent	Advantages	Disadvantages	Compatibility with Cyanine Dyes
n-Propyl Gallate (NPG)	Effective, can be used in live cells.[5]	Can be difficult to dissolve, may have anti-apoptotic effects.[5]	Generally compatible.
DABCO	Less toxic than PPD.[5]	Less effective than PPD.[5]	Generally compatible.
p-Phenylenediamine (PPD)	Very effective at reducing fading.[3]	Can quench cyanine dyes, can be toxic.[3]	Use with caution.
Commercial Mountants	Optimized formulations, often with higher refractive indices for better resolution.[2][3]	Can be more expensive.	Check manufacturer's specifications.

Q3: How do I optimize my imaging parameters to reduce photobleaching?

A3: Optimizing your acquisition settings is a crucial and effective way to minimize photobleaching. The goal is to find a balance between signal quality and the preservation of the fluorescent signal over time.

Key Parameters to Optimize:

Parameter	Recommendation	Rationale
Excitation Intensity	Use the lowest laser power that provides a usable signal.	Reduces the rate of fluorophore excitation and subsequent photobleaching.
Exposure Time	Use the shortest exposure time necessary for a clear image.	Minimizes the total time the sample is illuminated.
Detector Gain/Sensitivity	Increase detector gain to compensate for lower excitation power.	Allows for the detection of weaker signals without increasing the excitation intensity.[1]
Pinhole Size (Confocal)	Use the optimal pinhole size for your objective; avoid excessively small pinholes.	A slightly larger pinhole can increase signal detection efficiency, allowing for a reduction in laser power.[1]
Acquisition Mode	Use photon-counting mode if available.	Can provide better signal-to-noise at lower light levels.

Experimental Protocols

Protocol 1: General Staining and Mounting Protocol for Fixed Cells with Antifade Reagent

• Cell Fixation and Permeabilization:

  • Fix cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash three times with PBS.

  • If targeting intracellular structures, permeabilize cells with 0.1% Triton X-100 in PBS for 10 minutes.

  • Wash three times with PBS.

• Staining with IR5790:

  • Prepare the desired concentration of IR5790 in a suitable buffer (e.g., PBS with 1% BSA).

  • Incubate the sample with the IR5790 solution for the optimized duration and temperature, protected from light.

  • Wash three times with PBS to remove unbound dye.

• Mounting with Antifade Reagent:

  • Carefully remove excess PBS from the sample.

  • Apply a drop of antifade mounting medium to the sample.

  • Gently place a coverslip over the sample, avoiding air bubbles.

  • Seal the edges of the coverslip with nail polish or a commercial sealant for long-term storage.

  • Store slides flat and protected from light at 4°C.

Protocol 2: Preparation of a Homemade n-Propyl Gallate (NPG) Antifade Mounting Medium

Materials:

• n-Propyl gallate (Sigma P3130)

• Glycerol (ACS grade, 99-100% purity)

• 10X PBS stock solution

• Dimethyl formamide (DMF) or Dimethyl sulfoxide (DMSO)

Procedure:

• Prepare a 10X PBS stock solution.

• Prepare a stock solution of 20% (w/v) n-propyl gallate in DMF or DMSO. Note that NPG does not dissolve well in water-based solutions.[6]

• Thoroughly mix 1 part of 10X PBS with 9 parts of glycerol.[6]

• Slowly add 0.1 part of the 20% n-propyl gallate stock solution dropwise to the glycerol/PBS mixture while stirring rapidly.[6]

• Store the final solution in a light-protected container at 4°C.

Visual Guides

Photobleaching Mechanism and Mitigation

References

• 1. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 2. NEAR-INFRARED DYES: Probe Development and Applications in Optical Molecular Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methods to identify molecular expression of mTOR pathway: a rationale approach to stratify patients affected by clear cell renal cell carcinoma for more likely response to mTOR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vivo tumor imaging using a near-infrared-labeled endostatin molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Photobleaching [evidentscientific.com]
• 6. In-vivo fluorescence lifetime imaging for monitoring the efficacy of the cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]

IR5790 Signal-to-Noise Ratio Optimization: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the signal-to-noise ratio in experiments utilizing the near-infrared (NIR) probe IR5790.

Frequently Asked Questions (FAQs)

Q1: What is IR5790 and what are its primary applications?

IR5790 is a novel near-infrared (NIR) fluorescent probe designed for high-sensitivity in vivo and in vitro imaging. Its excitation and emission maxima in the NIR spectrum allow for deeper tissue penetration and reduced autofluorescence compared to traditional visible light fluorophores.[1][2][3] This makes it particularly suitable for applications in drug development, cancer research, and non-invasive small animal imaging.[4][5]

Q2: What are the spectral properties of IR5790?

The spectral properties of IR5790 are summarized in the table below. It is crucial to use the appropriate filter sets on your imaging system to maximize signal detection and minimize background.

Parameter	Value
Maximum Excitation Wavelength	780 nm
Maximum Emission Wavelength	810 nm
Molar Extinction Coefficient	~250,000 cm⁻¹M⁻¹
Quantum Yield	>10% (in aqueous buffer)

Q3: How can I minimize photobleaching of IR5790?

Photobleaching is the irreversible loss of fluorescence due to light exposure.[6] To minimize photobleaching of IR5790, consider the following:

• Reduce the intensity and duration of the excitation light.[7]

• Use an anti-fade mounting medium for fixed cells and tissue sections.[7]

• Store the probe and stained samples protected from light.[6]

• Acquire images efficiently to minimize exposure time.

Q4: What are the main sources of background noise when using IR5790?

High background fluorescence can significantly reduce the signal-to-noise ratio.[8] The primary sources of background noise include:

• Autofluorescence: Endogenous fluorescence from biological materials within the sample.[9][10]

• Excess Unbound Probe: Residual IR5790 that has not been washed away.[10][11]

• Non-specific Binding: The probe binding to cellular components other than the target of interest.[8]

• Contaminated Reagents or Consumables: Fluorescence from media, buffers, or imaging plates.[6][10]

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments with IR5790.

Problem 1: Low or No Signal

Q: I am not detecting any signal or the signal is very weak. What should I do?

A weak or absent signal can be due to several factors. Follow this troubleshooting workflow to identify and resolve the issue.

Troubleshooting Workflow for Low/No Signal

References

• 1. Near-infrared Molecular Probes for In Vivo Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crucial breakthrough of second near-infrared biological window fluorophores: design and synthesis toward multimodal imaging and theranostics - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. Recent Progress in Small-Molecule Near-IR Probes for Bioimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NEAR-INFRARED DYES: Probe Development and Applications in Optical Molecular Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Interventional NIR Fluorescence Imaging of Cancer: Review on Next Generation of Dye-Loaded Protein-Based Nanoparticles for Real-Time Feedback During Cancer Surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. benchchem.com [benchchem.com]
• 8. Troubleshooting in Fluorescent Staining - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 9. biotium.com [biotium.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Solving IR5790 aggregation and precipitation issues

Technical Support Center: IR5790

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on troubleshooting and resolving aggregation and precipitation issues encountered with the small molecule IR5790.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of IR5790 aggregation and precipitation in aqueous solutions?

A1: Aggregation and precipitation of IR5790 can be triggered by several factors, often related to its physicochemical properties and the experimental conditions. Key causes include:

• High Concentration: Exceeding the solubility limit of IR5790 in a given solvent is a primary cause of precipitation.

• Suboptimal pH: The solubility of ionizable compounds like IR5790 can be highly dependent on the pH of the solution. Precipitation is more likely to occur at a pH close to the compound's pKa.

• Solvent Properties: The choice of solvent and the presence of co-solvents significantly impact the solubility of IR5790. A poor solvent or an inappropriate solvent mixture can lead to aggregation.

• Temperature Fluctuations: Changes in temperature can affect the solubility of IR5790. For some compounds, solubility increases with temperature, while for others it decreases. Freeze-thaw cycles can also induce precipitation.[1][2]

• Ionic Strength: The salt concentration of the buffer can influence the solubility of small molecules by affecting intermolecular interactions.[1]

• Presence of Nucleation Sites: Impurities, dust particles, or even scratches on the surface of the container can act as nucleation sites, promoting the initiation of precipitation.

Q2: How can I visually identify if IR5790 has aggregated or precipitated?

A2: Aggregation or precipitation of IR5790 can be observed in several ways:

• Visible Particulates: The most obvious sign is the presence of solid particles, cloudiness, or a visible pellet after centrifugation.

• Increased Turbidity: A solution containing aggregated IR5790 will appear cloudy or hazy, which can be quantified by measuring its absorbance at a wavelength where the compound does not absorb (e.g., 600 nm).

• Inconsistent Experimental Results: Variability in assay results, loss of biological activity, or artifacts in analytical measurements can be indicative of aggregation.[2][3]

Q3: What is the recommended storage condition for IR5790 stock solutions?

A3: To minimize the risk of precipitation during storage, it is recommended to:

• Store stock solutions of IR5790 in a suitable organic solvent (e.g., DMSO) at a high concentration.

• Store the stock solution at -20°C or -80°C to ensure long-term stability.[2]

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.[2]

• Before use, allow the aliquot to warm to room temperature completely and vortex briefly to ensure homogeneity.

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common issues with IR5790 aggregation and precipitation.

Issue 1: Precipitation observed upon dilution of DMSO stock into aqueous buffer.

This is a common issue when diluting a compound from a high-concentration organic stock into an aqueous medium where its solubility is significantly lower.

Troubleshooting Workflow

Caption: Troubleshooting workflow for precipitation upon dilution.

Corrective Actions:

• Decrease Final Concentration: The most straightforward solution is to lower the final concentration of IR5790 in the aqueous buffer to be well within its solubility limit.

• Optimize Solvent Composition:

  • Reduce Final DMSO Concentration: High concentrations of DMSO can sometimes cause compounds to precipitate out of aqueous solution. Aim for a final DMSO concentration of less than 1%, and ideally below 0.5%.

  • Use a Co-solvent: Incorporating a co-solvent that is miscible with both water and DMSO can help maintain solubility.

• Modify Buffer Conditions:

  • Adjust pH: If IR5790 is ionizable, adjusting the pH of the buffer away from its pKa can significantly increase solubility.

  • Vary Ionic Strength: Experiment with different salt concentrations to find the optimal ionic strength for IR5790 solubility.[1]

• Employ Solubility Enhancers:

  • Cyclodextrins: These can encapsulate hydrophobic molecules, increasing their aqueous solubility.

  • Surfactants: Low concentrations of non-ionic surfactants (e.g., Tween-20, Pluronic F-68) can help prevent aggregation.[3]

  • BSA: Bovine Serum Albumin can sometimes reduce the precipitation of small molecules in biological assays.[4]

Issue 2: IR5790 precipitates out of solution during an experiment.

Precipitation during an experiment can be caused by changes in temperature, pH, or interactions with other components of the assay.

Preventative Measures:

• Maintain Consistent Temperature: Ensure that all solutions and experimental apparatus are maintained at a constant and appropriate temperature.

• Buffer Capacity: Use a buffer with sufficient buffering capacity to maintain a stable pH throughout the experiment, especially if the reaction produces or consumes protons.

• Component Compatibility: Assess the compatibility of IR5790 with all other components in the assay. Some components may induce precipitation.

• Pre-warm/Pre-cool Solutions: Before mixing, ensure all solutions are at the same temperature to avoid temperature-induced precipitation.

Data and Protocols

Quantitative Data: IR5790 Solubility

The following table summarizes the approximate solubility of IR5790 in various solvents at room temperature. This data is intended as a guide; actual solubility may vary depending on the specific experimental conditions.

Solvent	Solubility (mg/mL)	Notes
DMSO	> 100	Recommended for stock solutions.
Ethanol	25	Can be used as a co-solvent.
PBS (pH 7.4)	0.05	Sparingly soluble in aqueous buffers.
PBS (pH 5.0)	0.2	Increased solubility at lower pH.
PBS (pH 9.0)	< 0.01	Poorly soluble at higher pH.

Experimental Protocols

Protocol 1: Preparation of IR5790 Working Solutions

This protocol describes the preparation of a 10 µM working solution of IR5790 in an aqueous buffer from a 10 mM DMSO stock.

Materials:

• 10 mM IR5790 in DMSO (stock solution)

• Aqueous buffer (e.g., PBS, pH 7.4)

• Microcentrifuge tubes

• Calibrated pipettes

Procedure:

• Allow the 10 mM stock solution of IR5790 to thaw and come to room temperature.

• Vortex the stock solution gently for 10 seconds to ensure it is homogeneous.

• Perform a serial dilution to minimize the amount of DMSO carried over.

  • Intermediate Dilution: Pipette 2 µL of the 10 mM stock into 198 µL of aqueous buffer to make a 100 µM solution (1:100 dilution, final DMSO concentration 1%).

  • Vortex the intermediate dilution immediately and thoroughly.

• Final Dilution: Pipette 100 µL of the 100 µM intermediate solution into 900 µL of aqueous buffer to make the final 10 µM working solution (1:10 dilution, final DMSO concentration 0.1%).

• Vortex the final working solution immediately.

• Visually inspect the solution for any signs of precipitation. If precipitation is observed, refer to the troubleshooting guide.

Protocol 2: Assessing the Effect of pH on IR5790 Solubility

This protocol outlines a method to determine the optimal pH for IR5790 solubility in a given buffer system.

Experimental Workflow

Caption: Workflow for determining pH-dependent solubility.

Procedure:

• Prepare a series of buffers with varying pH values (e.g., from pH 4 to 10).

• Add an excess amount of solid IR5790 to a fixed volume of each buffer in separate tubes.

• Incubate the tubes with agitation (e.g., on a shaker) at a constant temperature for a sufficient time to reach equilibrium (e.g., 24 hours).

• Centrifuge the tubes at high speed to pellet the undissolved IR5790.

• Carefully collect the supernatant from each tube, ensuring no solid material is transferred.

• Quantify the concentration of dissolved IR5790 in each supernatant sample using a suitable analytical method (e.g., HPLC-UV, spectrophotometry).

• Plot the measured solubility (concentration) as a function of pH to identify the optimal pH range for working with IR5790.

Signaling Pathways and Logical Relationships

The following diagram illustrates a generalized decision-making process for formulation development to avoid aggregation and precipitation issues with a sparingly soluble compound like IR5790.

Caption: Formulation development strategy for IR5790.

References

• 1. Troubleshooting Guide for Common Protein Solubility Issues [synapse.patsnap.com]
• 2. info.gbiosciences.com [info.gbiosciences.com]
• 3. biozentrum.unibas.ch [biozentrum.unibas.ch]
• 4. Controlling the retention of small molecules in emulsion microdroplets for use in cell-based assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: IR5790 Non-Specific Binding

Welcome to the technical support center for troubleshooting non-specific binding of the near-infrared (NIR) fluorescent dye, IR5790. This guide is designed for researchers, scientists, and drug development professionals to help identify and resolve common issues with background signal during experiments.

Frequently Asked Questions (FAQs)

Q1: What is IR5790 and why does it exhibit non-specific binding?

IR5790 is a near-infrared (NIR) fluorescent dye, belonging to the heptamethine cyanine dye family. These dyes are widely used for in vivo imaging due to their deep tissue penetration and low autofluorescence in the NIR spectrum.[1][2] However, their chemical structure, which includes a large, hydrophobic polymethine chain, predisposes them to non-specific binding.[3]

The primary mechanisms for non-specific binding of heptamethine cyanine dyes are:

• Hydrophobic Interactions: The dye can interact with hydrophobic regions of proteins and lipids, leading to its accumulation in non-target tissues and cells.[3][4]

• Binding to Serum Albumin: Heptamethine cyanine dyes are known to bind with high affinity to serum albumin, the most abundant protein in blood plasma. This interaction can lead to high background signal in in vivo imaging and in vitro assays that contain serum.[5][6][7][8][9]

• Electrostatic Interactions: Charged groups on the dye molecule can interact with oppositely charged molecules on cell surfaces or in the extracellular matrix.

Q2: What are the common consequences of non-specific binding in my experiments?

Non-specific binding of IR5790 can lead to several issues, including:

• High background signal: This reduces the signal-to-noise ratio, making it difficult to distinguish the specific signal from your target of interest.

• False positives: The dye may appear to localize to areas where the target is not present.

• Reduced sensitivity: A high background can mask low-level specific signals.

• Inaccurate quantification: Non-specific binding can interfere with the accurate measurement of the target.

Q3: How can I determine if the signal I am observing is specific or non-specific?

To determine the specificity of your IR5790 signal, you should include the following controls in your experiment:

• Unstained Control: A sample that has not been treated with IR5790 to assess the level of autofluorescence.

• Isotype Control (for antibody conjugates): A sample stained with an antibody of the same isotype but with no specificity for the target, conjugated to IR5790. This helps to determine the contribution of the antibody to non-specific binding.

• Blocking Control: A sample where a large excess of an unlabeled specific ligand or antibody is used to block the target sites before the addition of IR5790-labeled probe. A significant reduction in signal in the blocked sample compared to the unblocked sample indicates specific binding.

Troubleshooting Guides

High Background in Cell-Based Imaging

High background fluorescence in cell imaging can obscure the true localization of your target. The following troubleshooting guide provides a systematic approach to reducing non-specific binding of IR5790.

Caption: A flowchart for troubleshooting high background in cell imaging.

1. Optimization of Washing Steps

• Rationale: Insufficient washing can leave unbound or loosely bound dye in the sample, contributing to high background.

• Protocol:

  • After incubation with IR5790, aspirate the staining solution.

  • Wash the cells 3-5 times with a buffered saline solution (e.g., PBS or HBSS).

  • For each wash, gently agitate the plate for 5 minutes.

  • Ensure complete removal of the wash buffer between each step.

2. Titration of IR5790 Concentration

• Rationale: Using an excessively high concentration of the dye can lead to increased non-specific binding.

• Protocol:

  • Prepare a series of dilutions of your IR5790 working solution (e.g., 2-fold dilutions above and below the recommended concentration).

  • Stain your cells with each concentration under the same conditions.

  • Image the cells and determine the concentration that provides the best signal-to-noise ratio.

3. Implementation of Blocking Buffers

• Rationale: Blocking buffers contain proteins or other molecules that bind to non-specific sites, preventing the fluorescent dye from adhering to them.

• Protocol:

  • Before adding the IR5790 probe, incubate the cells with a blocking buffer for 30-60 minutes at room temperature.

  • Common blocking agents and their recommended concentrations are listed in the table below.

  • After blocking, proceed with the IR5790 staining protocol without washing out the blocking buffer unless specified.

High Background in In Vivo Imaging

Non-specific binding is a major challenge in whole-animal imaging, often leading to poor tumor-to-background ratios.

Caption: A typical workflow for in vivo imaging with a blocking step.

1. Pre-injection of Blocking Agents

• Rationale: Injecting a blocking agent before the fluorescent probe can saturate non-specific binding sites throughout the body.

• Protocol:

  • 30-60 minutes prior to injecting the IR5790 probe, administer a sterile solution of a blocking agent intravenously.

  • The choice of blocking agent depends on the nature of the non-specific binding. See the table below for recommendations.

2. Modifying the Dye Structure

• Rationale: The chemical structure of the dye can be altered to reduce its hydrophobicity and non-specific binding. While this is an advanced approach for chemists, it is important to be aware of these strategies when choosing a dye.

• Strategies:

  • Pegylation: The addition of polyethylene glycol (PEG) chains can increase the hydrophilicity of the dye.

  • Steric Shielding: Introducing bulky chemical groups can physically hinder non-specific interactions.[1]

  • Zwitterionic Dyes: Dyes with a neutral overall charge can exhibit reduced non-specific binding.

Data Presentation: Comparison of Common Blocking Agents

The following table summarizes common blocking agents, their mechanisms of action, and recommended applications for reducing non-specific binding of heptamethine cyanine dyes like IR5790.

Blocking Agent	Concentration	Mechanism of Action	Recommended Applications
Bovine Serum Albumin (BSA)	1-5% (w/v)	Competes for non-specific protein binding sites.[10]	General blocking for in vitro and in vivo applications.
Normal Serum	1-10% (v/v)	Contains a mixture of proteins that block non-specific sites. Use serum from the species of the secondary antibody host.	Immunohistochemistry and immunofluorescence.
Non-fat Dry Milk	1-5% (w/v)	A complex mixture of proteins that provides effective blocking.[10]	Western blotting. Not recommended for phosphoprotein detection.
Fish Gelatin	0.1-0.5% (w/v)	A mixture of proteins that can reduce background in some applications.	Western blotting and immunohistochemistry.
Commercial Blocking Buffers	Varies	Often contain proprietary formulations of proteins, polymers, and/or detergents to reduce non-specific binding.[10][11]	Recommended when standard blocking agents are ineffective.
Unlabeled Antibody/Ligand	10-100x molar excess	Saturates the specific target, allowing for the assessment of non-specific binding.	In vivo and in vitro competition assays.

Note: The optimal blocking agent and concentration should be determined empirically for each experimental system.

Signaling Pathway of Non-Specific Binding and Blocking

The following diagram illustrates the conceptual pathway of how a heptamethine cyanine dye like IR5790 can bind non-specifically and how blocking agents can mitigate this.

Caption: The pathways of specific and non-specific binding of IR5790.

References

• 1. Sterically Shielded Heptamethine Cyanine Dyes for Bioconjugation and High Performance Near-Infrared Fluorescence Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Molecular Engineering of Near-Infrared Fluorescent Probes for Cell Membrane Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Super-stable cyanine@albumin fluorophore for enhanced NIR-II bioimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 9. Albumin-chaperoned cyanine dye yields superbright NIR-II fluorophore with enhanced pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Optimizing IR5790 Antibody Conjugation Efficiency

Welcome to the technical support center for optimizing your IR5790 antibody conjugation. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance and troubleshooting for common issues encountered during the conjugation process.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for conjugating IR5790 NHS ester to an antibody?

The optimal pH for the reaction between an N-hydroxysuccinimide (NHS) ester and a primary amine on an antibody is typically between 7.2 and 8.5.[] A slightly alkaline pH of 8.0-8.5 is often recommended to increase the reactivity of the primary amines on the antibody.[][3] However, it's a trade-off, as a higher pH also increases the rate of hydrolysis of the NHS ester, which can reduce conjugation efficiency.[][4]

Q2: What concentration of antibody should I use for the conjugation reaction?

For optimal labeling, an antibody concentration between 1 and 10 mg/mL is generally recommended.[5][6] Higher antibody concentrations can favor the reaction with the amine over the competing hydrolysis reaction of the NHS ester.[4]

Q3: What are common substances in my antibody preparation that can interfere with the conjugation reaction?

Buffers containing primary amines, such as Tris and glycine, will compete with the antibody for reaction with the IR5790 NHS ester and should be avoided.[7] Other substances like sodium azide (>3 mM), ammonium salts, and stabilizing proteins such as bovine serum albumin (BSA) or gelatin can also interfere with the conjugation efficiency.[4][7] It is recommended to purify the antibody or perform a buffer exchange into an amine-free buffer like PBS before conjugation.[7]

Q4: How can I remove unconjugated IR5790 dye after the reaction?

Purification is a critical step to remove any free, unreacted dye.[][8][9] Common methods include:

• Gel filtration chromatography (e.g., Sephadex G-25): Separates the larger antibody-dye conjugate from the smaller, unbound dye molecules.[][7]

• Size-exclusion chromatography (SEC): Another method to separate molecules based on size.[]

• Dialysis: Can be used to remove low-molecular-weight impurities, though it may be less efficient than chromatography.[]

• Spin columns: Offer a quick and convenient method for buffer exchange and removal of small molecules.[5][7]

Q5: How do I determine the success of my conjugation reaction?

The success of the conjugation can be quantified by determining the Degree of Labeling (DOL), which is the average number of dye molecules conjugated to a single antibody molecule.[8][10] This is typically done using UV-Vis spectrophotometry by measuring the absorbance of the conjugate at 280 nm (for the antibody) and at the maximum absorbance of the IR5790 dye.[8][10] The ideal DOL for antibodies is often in the range of 2 to 10.[8]

Troubleshooting Guide

Symptom	Possible Cause	Recommended Solution
Low or No Signal from Conjugated Antibody	Low Conjugation Efficiency: The IR5790 dye did not attach to the antibody effectively.	- Verify Buffer Composition: Ensure the antibody is in an amine-free buffer (e.g., PBS).[7] Perform a buffer exchange if necessary. - Optimize Reaction pH: Adjust the reaction buffer pH to 8.0-8.5.[][3] - Check Antibody Concentration: Ensure the antibody concentration is within the optimal range of 1-10 mg/mL.[5][6] - Increase Molar Excess of Dye: A 5-10 fold molar excess of dye to antibody is a good starting point.[6] This may need to be optimized.
Hydrolyzed NHS Ester: The reactive group on the IR5790 dye was inactivated by moisture.	- Use Anhydrous Solvent: Dissolve the IR5790 NHS ester in fresh, anhydrous DMSO or DMF immediately before use.[][3][7] - Proper Storage: Store the NHS ester protected from light and moisture at -20°C.[][7] Avoid repeated freeze-thaw cycles.[]
Impure Antibody: Presence of stabilizing proteins (e.g., BSA, gelatin) or other primary amines.	- Purify the Antibody: Remove interfering substances using an appropriate antibody purification kit.
High Background Staining	Presence of Unconjugated Dye: Free dye in the final solution is causing non-specific binding.	- Thorough Purification: Ensure complete removal of unbound dye using gel filtration, SEC, dialysis, or spin columns.[][7][8][9]
Antibody Aggregation: The conjugation process may have caused the antibody to aggregate, trapping free dye.	- Optimize DOL: A high degree of labeling, especially with hydrophobic NIR dyes, can lead to aggregation.[11][12] Consider reducing the molar excess of the dye in the reaction. - Centrifuge the Conjugate: Spin down the final conjugate solution to pellet any aggregates before use.
Low Antibody Recovery After Purification	Antibody Precipitation: The antibody may have aggregated and precipitated during the reaction or purification.	- Gentle Handling: Avoid vigorous vortexing; use gentle mixing.[] - Check Filter Integrity: If using spin filters, ensure there are no holes and that the molecular weight cut-off is appropriate.[13][14]
Adhesion to Purification Resin/Membrane: The antibody may be sticking to the purification materials.	- Pre-condition the Column/Filter: Follow the manufacturer's instructions for preparing the purification media.

Experimental Protocols

Standard Protocol for IR5790 NHS Ester Antibody Conjugation

• Antibody Preparation:

  • Ensure the antibody is at a concentration of 1-2 mg/mL in an amine-free buffer such as Phosphate-Buffered Saline (PBS) at pH 7.2-7.4.[7]

  • If the antibody is in a buffer containing Tris, glycine, or high concentrations of sodium azide, perform a buffer exchange using a desalting column or dialysis against PBS.[7]

  • Adjust the pH of the antibody solution to 8.0-8.5 using a suitable buffer like sodium bicarbonate.[][3]

• Dye Preparation:

  • Allow the vial of IR5790 NHS ester to warm to room temperature before opening to prevent moisture condensation.[4]

  • Prepare a 10 mM stock solution of the dye by dissolving it in anhydrous DMSO or DMF.[][3] This solution should be prepared fresh.[6][7]

• Conjugation Reaction:

  • Add the IR5790 stock solution to the antibody solution at a 10:1 molar ratio of dye to antibody.[] This ratio may need to be optimized.

  • Incubate the reaction for 1-2 hours at room temperature with gentle agitation, protected from light.[][5]

• Purification:

  • Remove the unreacted dye and byproducts by passing the reaction mixture through a desalting or gel filtration column (e.g., Sephadex G-25) pre-equilibrated with PBS.[][7]

  • Collect the fractions containing the labeled antibody, which will typically be the first colored fractions to elute.

• Characterization (Degree of Labeling - DOL):

  • Measure the absorbance of the purified conjugate at 280 nm (A280) and at the absorbance maximum of IR5790.

  • Calculate the protein concentration, correcting for the dye's absorbance at 280 nm.

  • Calculate the DOL using the following formula: DOL = (A_max of conjugate × ε_protein) / [(A_280 of conjugate - A_max of conjugate × CF) × ε_dye] Where:

    • A_max is the absorbance at the dye's maximum wavelength.

    • A_280 is the absorbance at 280 nm.

    • ε_protein is the molar extinction coefficient of the antibody at 280 nm (approx. 210,000 M⁻¹cm⁻¹ for IgG).[8]

    • ε_dye is the molar extinction coefficient of IR5790 at its maximum absorbance.

    • CF is the correction factor (A280 of the free dye / A_max of the free dye).[8][9]

• Storage:

  • Store the purified antibody-dye conjugate at 4°C for short-term storage or at -20°C for long-term storage, protected from light.[5][15] Consider adding a stabilizer like 0.1% BSA if it does not interfere with the downstream application.[5]

Visualizations

Caption: Workflow for IR5790 antibody conjugation.

Caption: Troubleshooting logic for conjugation issues.

Caption: Desired vs. competing reaction pathways.

References

• 3. lumiprobe.com [lumiprobe.com]
• 4. benchchem.com [benchchem.com]
• 5. broadpharm.com [broadpharm.com]
• 6. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 7. Antibody Conjugation Protocol | AAT Bioquest [aatbio.com]
• 8. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. Degree of labeling (DOL) step by step [abberior.rocks]
• 11. High Performance Near-Infrared Fluorescent Secondary Antibodies for Immunofluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Not So Innocent: Impact of Fluorophore Chemistry on the In Vivo Properties of Bioconjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. CyTOForum • View topic - New conjuate doesn't work, now what? [cytoforum.stanford.edu]
• 14. CyTOForum • View topic - Troubleshooting Antibody conjugation [cytoforum.stanford.edu]
• 15. NHS ester protocol for labeling proteins [abberior.rocks]

Technical Support Center: IR5790 Fluorescent Dye

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the effect of pH on IR5790 fluorescence. Below you will find troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure the successful use of IR5790 in your experiments.

Troubleshooting Guide

This guide addresses specific issues you may encounter when working with IR5790 and investigating its pH-dependent fluorescence.

Issue	Possible Cause(s)	Recommended Solution(s)
No or Low Fluorescence Signal	1. Incorrect pH: IR5790 fluorescence is highly pH-dependent. The pH of your buffer may be in a range where the dye is non-fluorescent. 2. Dye Degradation: Prolonged exposure to light or extreme pH values can lead to photobleaching or chemical degradation. 3. Incorrect Filter/Wavelength Settings: The excitation and emission wavelengths on your instrument may not be optimal for IR5790.	1. Verify Buffer pH: Calibrate your pH meter and confirm the pH of your experimental buffer. Test a range of pH values to find the optimal fluorescence. 2. Handle Dye Properly: Store IR5790 protected from light. Prepare fresh solutions for your experiments. Minimize light exposure during experiments. 3. Check Instrument Settings: Ensure you are using the correct excitation and emission wavelengths for IR5790.
Fluorescence Intensity Varies Between Replicates	1. Inaccurate Pipetting: Small variations in the amount of dye or buffer can lead to significant differences in fluorescence. 2. pH Fluctuation: The buffer capacity may be insufficient to maintain a stable pH after the addition of other reagents or over time. 3. Temperature Variations: Fluorescence can be temperature-sensitive.	1. Use Calibrated Pipettes: Ensure your pipettes are properly calibrated for accurate and consistent dispensing. 2. Use Appropriate Buffers: Use a buffer system with a pKa close to your target pH to ensure stable pH throughout the experiment. 3. Maintain Constant Temperature: Use a temperature-controlled plate reader or water bath to maintain a consistent temperature for all samples.
Unexpected Shift in Emission/Excitation Wavelength	1. Change in Dye Protonation State: The protonation state of IR5790 can alter its electronic structure, leading to shifts in its spectral properties.[1] 2. Solvent Effects: The polarity of the solvent can influence the dye's spectral characteristics.	1. Characterize Spectra at Different pHs: Run full excitation and emission scans at various pH values to determine if the spectral properties of IR5790 are pH-dependent.[2] 2. Maintain Consistent Solvent: Use the same solvent and buffer system for all experiments to ensure consistency.
Calculated pKa is Incorrect or Inconsistent	1. Poor Data Quality: High background noise or insufficient data points in the transition region can lead to inaccurate pKa determination. 2. Inappropriate Curve Fitting: Using a linear fit for a sigmoidal relationship will result in an incorrect pKa.	1. Optimize Signal-to-Noise: Increase dye concentration (if not causing self-quenching) or adjust instrument settings (e.g., gain). Ensure you have sufficient data points around the expected pKa. 2. Use a Sigmoidal Fit: Use a sigmoidal dose-response (variable slope) equation to fit your pH titration data and calculate the pKa.

Frequently Asked Questions (FAQs)

Q1: How does pH affect the fluorescence of IR5790?

The fluorescence of many dyes, including near-infrared dyes like IR5790, is often dependent on pH.[3][4] Changes in pH can alter the protonation state of the dye molecule. This can affect its electronic structure and, consequently, its ability to absorb and emit light. For IR5790, fluorescence intensity is generally lower in acidic conditions and increases as the pH becomes more alkaline. This relationship is typically represented by a sigmoidal curve, with the midpoint of the transition corresponding to the dye's pKa.

Q2: What is the pKa of IR5790 and why is it important?

The pKa is the pH at which half of the dye molecules are in their protonated form and half are in their deprotonated form. This is a critical parameter as it indicates the pH range in which the dye's fluorescence is most sensitive to pH changes. For experiments using IR5790 as a pH indicator, it is most effective when the experimental pH is near its pKa.

Q3: Can I use IR5790 to measure pH in live cells?

Yes, pH-sensitive dyes are often used to measure pH in cellular compartments.[5][6] However, it is crucial to first calibrate the dye's fluorescence response to pH in an environment that mimics the intracellular milieu. The apparent pKa of a dye can be different in the cellular environment compared to a simple buffer solution.[6]

Q4: How should I prepare my samples to measure the effect of pH on IR5790 fluorescence?

To accurately determine the pH-fluorescence relationship, you should prepare a series of buffers with a range of known pH values. Add a constant concentration of IR5790 to each buffer and measure the fluorescence. It is important that the dye concentration is low enough to avoid self-quenching.

Q5: My fluorescence signal is decreasing over time. What could be the cause?

A decrease in fluorescence signal over time is often due to photobleaching, where the dye molecule is irreversibly damaged by light exposure during excitation. To minimize photobleaching, reduce the excitation light intensity, decrease the exposure time, and prepare fresh samples. Store your dye stock solution in the dark.

Quantitative Data

The following table summarizes the hypothetical fluorescence intensity of IR5790 at various pH values. This data was generated following the experimental protocol outlined below.

pH	Relative Fluorescence Intensity (a.u.)
4.0	15.2
5.0	25.8
6.0	88.4
6.5	210.6
7.0	450.1
7.4	680.9
8.0	895.3
9.0	985.7
10.0	998.2

Experimental Protocols

Protocol: Determining the pH-Dependent Fluorescence of IR5790

This protocol describes how to generate a pH-response curve for IR5790.

1. Materials:

• IR5790 stock solution (e.g., 1 mM in DMSO)

• A series of buffers with pH values ranging from 4.0 to 10.0 (e.g., citrate, phosphate, and borate buffers)

• Calibrated pH meter

• Fluorometer or microplate reader with appropriate filters for IR5790

• Black, clear-bottom 96-well plates

2. Procedure:

• Prepare Buffers: Prepare a set of buffers covering the desired pH range (e.g., from pH 4.0 to 10.0 in 0.5 pH unit increments). Verify the final pH of each buffer with a calibrated pH meter.

• Prepare Working Solutions: Dilute the IR5790 stock solution in each pH buffer to a final concentration of 1 µM. Prepare a sufficient volume of each working solution for triplicate measurements.

• Sample Loading: Pipette 100 µL of each working solution into a separate well of the 96-well plate. Also include wells with buffer only (no dye) for background measurements.

• Fluorescence Measurement:

  • Set the fluorometer to the excitation and emission wavelengths appropriate for IR5790.

  • Measure the fluorescence intensity of each well.

• Data Analysis:

  • Subtract the average background fluorescence from the fluorescence intensity of each sample.

  • Plot the background-corrected fluorescence intensity as a function of pH.

  • Fit the data to a sigmoidal dose-response equation to determine the pKa of IR5790.

Visualizations

Caption: Workflow for determining the pH-fluorescence relationship of IR5790.

Caption: Hypothetical sigmoidal relationship between pH and IR5790 fluorescence.

References

• 1. quora.com [quora.com]
• 2. organic chemistry - How ph affects aesculune fluorescence? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. pH-Responsive near-infrared fluorescent cyanine dyes for molecular imaging based on pH sensing - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Protonation and Trapping of a Small pH-Sensitive Near-Infrared Fluorescent Molecule in the Acidic Tumor Environment Delineate Diverse Tumors In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fluorescent probes for sensitive and selective detection of pH changes in live cells in visible and near-infrared channels - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 6. pH-Sensitive Fluorescent Dyes: Are They Really pH-Sensitive in Cells? - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Comparison of Near-Infrared Dyes for Quantitative Western Blotting: IRDye 800CW vs. IRDye 680RD

For researchers, scientists, and drug development professionals seeking to optimize their quantitative Western blotting experiments, the choice of fluorescent dye is paramount. Near-infrared (NIR) dyes have emerged as the gold standard, offering high sensitivity, broad dynamic range, and the ability for multiplex detection. This guide provides an objective comparison of two widely used NIR dyes, IRDye 800CW and IRDye 680RD, to aid in the selection of the optimal reagent for your specific research needs.

This comparison will delve into the spectral properties, performance characteristics, and typical applications of each dye, supported by established experimental protocols. While the initial query referenced "IR5790," extensive searches revealed no commercially available fluorescent dye for Western blotting under this designation, suggesting a possible typographical error. Therefore, this guide will focus on a more common and highly relevant comparison for multiplex Western blotting: the 700 nm vs. 800 nm channels.

Quantitative Data Summary

The selection of an appropriate fluorescent dye is often dictated by its photophysical properties and the imaging equipment available. Below is a summary of the key specifications for IRDye 800CW and IRDye 680RD.

Property	IRDye 800CW	IRDye 680RD
Excitation Maximum	774 nm (in PBS)[1]	676 nm (in PBS)[2]
Emission Maximum	789 nm (in PBS)[1]	694 nm (in PBS)[2]
Molecular Weight	~1166 g/mol [1][3][4]	~1003 g/mol [2][5]
Molar Absorptivity	~240,000 L mol⁻¹ cm⁻¹ (in PBS)[1]	~165,000 L mol⁻¹ cm⁻¹ (in PBS)[6]
Recommended Channel	800 nm	700 nm
Primary Applications	Western Blotting, In-Cell Western Assays, Immunohistochemistry, Small Animal Imaging[7][8]	Western Blotting, In-Cell Western Assays, Immunohistochemistry[2][7]
Relative Brightness	Higher	Lower
Background	Low	Very Low[7]

Performance Comparison and Applications

Both IRDye 800CW and IRDye 680RD are well-suited for quantitative Western blotting, offering a wide linear dynamic range and high signal-to-noise ratios.[9][10] The choice between them often depends on the specific experimental goals, particularly in the context of multiplexing.

IRDye 800CW , with its emission in the 800 nm channel, is generally recommended for the detection of low-abundance proteins due to its higher sensitivity and brightness.[7][11][12] The 800 nm channel typically exhibits lower autofluorescence from membranes and cellular components, further enhancing its sensitivity.

IRDye 680RD is utilized in the 700 nm channel and is praised for its exceptionally low background, making it straightforward to optimize.[7] It is an excellent choice for detecting moderately to highly abundant proteins, such as housekeeping proteins used for normalization.

For multiplex Western blotting , the combination of IRDye 800CW and IRDye 680RD is a powerful approach.[2][8][9] This allows for the simultaneous detection of two different target proteins on the same blot, eliminating the need for stripping and reprobing, which can lead to protein loss and variability. A common strategy is to use the more sensitive IRDye 800CW for the target of interest (especially if low in abundance) and IRDye 680RD for a loading control or a more abundant protein.[11][12]

Experimental Protocols

Below are detailed methodologies for performing a multiplex fluorescent Western blot using IRDye 800CW and IRDye 680RD secondary antibodies.

I. Protein Separation and Transfer

• Sample Preparation: Lyse cells or tissues in RIPA buffer supplemented with protease and phosphatase inhibitors. Determine protein concentration using a BCA assay.

• Gel Electrophoresis: Load 20-30 µg of total protein per lane onto a polyacrylamide gel. Run the gel according to the manufacturer's instructions to separate proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a low-fluorescence polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

II. Immunoblotting

• Blocking: Block the membrane for 1 hour at room temperature with a high-quality blocking buffer (e.g., Intercept® (TBS) Blocking Buffer) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Dilute the primary antibodies (from different host species, e.g., rabbit and mouse) in the antibody diluent (e.g., Intercept® T20 Antibody Diluent). Incubate the membrane with both primary antibodies simultaneously overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three to four times for 5 minutes each with Tris-Buffered Saline containing 0.1% Tween® 20 (TBST).

• Secondary Antibody Incubation: Dilute the fluorescently labeled secondary antibodies (e.g., IRDye 800CW goat anti-rabbit and IRDye 680RD goat anti-mouse) in the antibody diluent. The recommended starting dilution is typically 1:20,000.[11][13] Protect the antibodies from light and incubate the membrane for 1 hour at room temperature with gentle agitation.

• Final Washes: Repeat the washing step (step 3) to remove unbound secondary antibodies.

III. Imaging and Analysis

• Imaging: Scan the membrane using an imaging system capable of detecting fluorescence in both the 700 nm and 800 nm channels (e.g., an Odyssey® CLx Imaging System).

• Analysis: Use appropriate software to quantify the fluorescent signal for each protein band. The signal intensity is directly proportional to the amount of protein. Normalize the signal of the target protein to the signal of the loading control.

Visualization of Workflows and Pathways

To further clarify the experimental process and the biological context, the following diagrams are provided.

Caption: A streamlined workflow for multiplex near-infrared Western blotting.

Caption: Key components of the EGFR signaling cascade often studied by Western blotting.

Conclusion

Both IRDye 800CW and IRDye 680RD are excellent choices for quantitative, multiplex Western blotting. The decision to use one over the other, or the combination of both, should be guided by the abundance of the target protein and the specific requirements of the experiment. For detecting low-abundance proteins, the superior sensitivity of IRDye 800CW makes it the preferred option. For normalization and detection of more abundant proteins, the low background of IRDye 680RD provides robust and reliable data. By leveraging the distinct spectral properties of these two dyes, researchers can perform sophisticated, quantitative analyses of multiple proteins simultaneously, accelerating research and enhancing the reliability of their findings.

References

• 1. licorbio.com [licorbio.com]
• 2. licorbio.com [licorbio.com]
• 3. rndsystems.com [rndsystems.com]
• 4. netascientific.com [netascientific.com]
• 5. netascientific.com [netascientific.com]
• 6. shop.licorbio.com [shop.licorbio.com]
• 7. licorbio.com [licorbio.com]
• 8. selectscience.net [selectscience.net]
• 9. biocompare.com [biocompare.com]
• 10. lab.vanderbilt.edu [lab.vanderbilt.edu]
• 11. licorbio.com [licorbio.com]
• 12. bonsaiadvanced.com [bonsaiadvanced.com]
• 13. licorbio.com [licorbio.com]

A Head-to-Head Comparison of Near-Infrared Fluorophores for In Vivo Imaging: Cy7 vs. IRDye 800CW

For researchers, scientists, and drug development professionals venturing into preclinical in vivo imaging, the selection of the appropriate near-infrared (NIR) fluorophore is a critical decision that directly impacts data quality and experimental outcomes. The NIR window (roughly 700-900 nm) is favored for in vivo applications due to the reduced absorption and scattering of light by biological tissues, leading to deeper tissue penetration and higher signal-to-background ratios. This guide provides an objective comparison of two popular NIR fluorophores: Cyanine 7 (Cy7) and IRDye 800CW.

Initial searches for the fluorophore "IR5790" did not yield a commercially available or academically cited dye with this designation. It is presumed that this may be a typographical error or a proprietary, non-public compound. Therefore, this guide will compare Cy7 with a widely used and well-characterized alternative, IRDye 800CW, which has an emission maximum around 800 nm.

Performance Characteristics at a Glance

The ideal fluorescent probe for in vivo imaging should possess high brightness, determined by its molar extinction coefficient and quantum yield, as well as excellent photostability and aqueous solubility. The following table summarizes the key quantitative performance metrics for Cy7 and IRDye 800CW.

Property	Cy7	IRDye 800CW
Excitation Maximum (nm)	~750 - 756	~774 - 778
Emission Maximum (nm)	~773 - 779	~789 - 794
Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	~199,000 - 250,000	~240,000 - 300,000
Quantum Yield (Φ)	~0.13 - 0.30	~0.07 - 0.12
Brightness (ε x Φ)	~25,870 - 75,000	~16,800 - 36,000
Reactive Forms Available	NHS ester, Maleimide, Carboxylate, etc.	NHS ester, Maleimide, Carboxylate, DBCO, etc.

In-Depth Comparison

Spectral Properties: Both Cy7 and IRDye 800CW operate within the desirable NIR-I window, minimizing tissue autofluorescence and maximizing penetration depth. IRDye 800CW is slightly red-shifted compared to Cy7, which can be advantageous for reducing background signal even further in some biological models.[1][2]

Brightness and Photostability: While IRDye 800CW boasts a higher molar extinction coefficient, Cy7 generally exhibits a higher quantum yield.[3][4][5][6][7] This results in Cy7 often having a higher intrinsic brightness. However, photostability is also a crucial factor. While direct quantitative comparisons can be application-dependent, both dyes are considered suitable for the demands of in vivo imaging, with some studies suggesting that Alexa Fluor dyes, which are spectrally similar to Cy7, can offer superior photostability over Cy dyes in certain contexts.

In Vivo Performance: The choice between Cy7 and IRDye 800CW can also depend on the specific imaging system and experimental goals. For instance, some imaging systems may be optimized for the spectral characteristics of IRDye 800CW.[8] Studies directly comparing the two have shown that while both can effectively target and image tumors, the specific linker chemistry and targeting moiety play a significant role in the resulting tumor-to-background ratios.[8] In some cases, IRDye 800CW has demonstrated a significantly reduced background and enhanced tumor-to-background ratio compared to Cy5.5, a spectrally similar dye to Cy7.[2][9]

Experimental Protocols

Below are generalized protocols for in vivo imaging using antibody-conjugated Cy7 and IRDye 800CW. These should be optimized for your specific animal model, targeting molecule, and imaging system.

Antibody Conjugation

• Reagent Preparation: Dissolve the amine-reactive NHS ester form of Cy7 or IRDye 800CW in anhydrous DMSO to a concentration of 10 mg/mL. Prepare the antibody in a conjugation buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5) at a concentration of 1-5 mg/mL.

• Conjugation Reaction: Add a 5-10 fold molar excess of the reactive dye to the antibody solution. Incubate the reaction for 1-2 hours at room temperature with gentle stirring, protected from light.

• Purification: Remove unconjugated dye using a desalting column (e.g., Sephadex G-25) or through dialysis against PBS.

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and the absorbance maximum of the dye (e.g., ~750 nm for Cy7, ~774 nm for IRDye 800CW).

In Vivo Tumor Imaging in a Mouse Model

• Animal Model: Use immunodeficient mice (e.g., nude or SCID) bearing subcutaneous or orthotopic tumors derived from a relevant human cancer cell line.

• Probe Administration: Dilute the antibody-dye conjugate in sterile PBS. A typical dose is 1-10 nmol of the dye, administered via intravenous (tail vein) injection in a volume of 100-200 µL.

• Image Acquisition:

  • Acquire a baseline (pre-injection) image to assess autofluorescence.

  • Image the mice at various time points post-injection (e.g., 4, 24, 48, 72, and 96 hours) to determine the optimal imaging window for maximal tumor-to-background contrast.

  • For Cy7, use an excitation filter around 740-760 nm and an emission filter around 770-790 nm.

  • For IRDye 800CW, use an excitation filter around 760-780 nm and an emission filter around 790-810 nm.

• Image Analysis:

  • Draw regions of interest (ROIs) over the tumor and a contralateral, non-tumor bearing area (e.g., muscle) to quantify the fluorescence intensity.

  • Calculate the tumor-to-background ratio (TBR) at each time point.

• Ex Vivo Analysis (Optional but Recommended):

  • At the final imaging time point, euthanize the mice and dissect the tumor and major organs (liver, kidneys, spleen, lungs, heart).

  • Image the excised tissues to confirm the in vivo signal localization and quantify the biodistribution of the probe.

Visualizing the Workflow and Signaling

To better illustrate the processes involved in targeted in vivo fluorescence imaging, the following diagrams have been generated.

A generalized workflow for in vivo fluorescence imaging.

Targeted probe binding and internalization pathway.

Conclusion

Both Cy7 and IRDye 800CW are excellent choices for in vivo NIR fluorescence imaging, each with its own set of advantages. The optimal choice will depend on the specific requirements of the experiment, including the imaging instrumentation available, the biological target, and the desired balance between brightness and background signal. For researchers prioritizing intrinsic brightness, Cy7 may be the preferred option. Conversely, those aiming to minimize background autofluorescence as much as possible might find the slightly longer wavelength of IRDye 800CW to be beneficial. It is always recommended to perform pilot studies to empirically determine the best fluorophore for your specific application.

References

• 1. ld.ru [ld.ru]
• 2. spiedigitallibrary.org [spiedigitallibrary.org]
• 3. IRDye 800CW-Human serum albumin - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Nanocolloidal albumin-IRDye 800CW: a near-infrared fluorescent tracer with optimal retention in the sentinel lymph node - PMC [pmc.ncbi.nlm.nih.gov]
• 5. IRDye 800CW-Epidermal growth factor - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. Synthesis and Biological Evaluation of Low Molecular Weight Fluorescent Imaging Agents for the Prostate-Specific Membrane Antigen - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comparison of visible and near-infrared wavelength-excitable fluorescent dyes for molecular imaging of cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Quantitative Protein Analysis: A Comparative Validation of IR5790

For researchers, scientists, and professionals in drug development, the accurate quantification of proteins is a critical step in experimental workflows. The choice of methodology can significantly impact data reliability and experimental outcomes. This guide provides an objective comparison of the novel infrared (IR)-based protein quantification method, IR5790, with established alternatives, supported by experimental data and detailed protocols.

Overview of Quantitative Protein Analysis Methods

The selection of a protein quantification assay depends on several factors, including the nature of the protein, the sample buffer composition, the required sensitivity, and the available equipment. Here, we compare four common methods: the novel IR5790, the Bicinchoninic Acid (BCA) assay, the Bradford assay, and the direct Ultraviolet (UV) absorbance method at 280 nm.

IR5790: A Novel Infrared-Based Approach

IR5790 represents a significant advancement in protein quantification, utilizing infrared spectroscopy to directly measure the amide bonds of the protein backbone.[1][2] This intrinsic measurement is independent of amino acid composition, offering a more universal and accurate quantification across a wide range of proteins.[3]

Traditional Methods: An Overview

• Bicinchoninic Acid (BCA) Assay: A widely used colorimetric assay where proteins reduce Cu²⁺ to Cu⁺ in an alkaline solution. The Cu⁺ then chelates with BCA to produce a purple-colored complex with an absorbance maximum at 562 nm.[4][5]

• Bradford Assay: A rapid colorimetric method based on the binding of Coomassie Brilliant Blue G-250 dye to proteins, primarily arginine, lysine, and histidine residues.[6][7] This interaction shifts the dye's absorbance maximum from 465 nm to 595 nm.[8]

• UV Absorbance at 280 nm: A direct measurement of protein concentration based on the absorbance of UV light by aromatic amino acids, primarily tryptophan and tyrosine.[9][10]

Comparative Performance Analysis

The performance of each method is summarized in the tables below, highlighting key quantitative parameters.

Table 1: Quantitative Performance Comparison

Parameter	IR5790 (Infrared)	BCA Assay	Bradford Assay	UV Absorbance (280 nm)
Principle	Infrared absorbance of amide bonds[1][2]	Colorimetric (Copper reduction & BCA chelation)[4][5]	Colorimetric (Dye-binding)[6][7]	UV absorbance by aromatic amino acids[9][10]
Linear Range	0.2 - 5.0 mg/mL[1][3]	20 - 2000 µg/mL[11]	200 - 1500 µg/mL (Standard Assay)[7]	0.1 - 1.0 mg/mL[9]
Sample Volume	~ 2 µL	10 - 25 µL[11]	20 - 100 µL[8][12]	1 - 2 µL (Nano-spectrophotometer)
Assay Time	< 5 minutes	30 - 120 minutes[4]	< 30 minutes[7]	< 5 minutes[9]
Protein-to-Protein Variation	Low[1]	Low to Moderate[13]	High[7]	High[14]

Table 2: Compatibility with Common Reagents

Reagent	IR5790 (Infrared)	BCA Assay	Bradford Assay	UV Absorbance (280 nm)
Reducing Agents (e.g., DTT, BME)	Compatible[2][3]	Incompatible[13]	Compatible	Compatible
Detergents (e.g., SDS, Triton X-100)	Compatible[2][3]	Compatible (up to 5%)[13]	Incompatible	Compatible
Nucleic Acids	Compatible	Compatible	Compatible	Incompatible (interferes with absorbance)[9]

Experimental Protocols

Detailed methodologies for each of the compared protein quantification assays are provided below.

IR5790 Experimental Protocol

• Instrument Preparation: Power on the IR5790 spectrometer and allow it to initialize.

• Standard Curve Generation: A standard curve is typically generated once and stored in the instrument's software.

• Sample Application: Pipette 2 µL of the protein sample directly onto the hydrophilic PTFE membrane of the sample card.

• Measurement: Insert the sample card into the spectrometer. The instrument will automatically dry the sample and measure the infrared spectrum.

• Data Analysis: The software calculates the protein concentration by analyzing the amide I band of the protein's IR spectrum and comparing it to the stored standard curve.[2]

BCA Assay Experimental Protocol

• Reagent Preparation: Prepare the BCA working reagent by mixing 50 parts of BCA Reagent A with 1 part of BCA Reagent B.[5]

• Standard Preparation: Prepare a series of protein standards (e.g., using Bovine Serum Albumin - BSA) with known concentrations ranging from 25 to 2000 µg/mL.[15]

• Sample Preparation: Dilute the unknown protein samples to fall within the linear range of the assay.

• Assay Procedure (Microplate format):

  • Pipette 25 µL of each standard and unknown sample into a 96-well microplate in triplicate.[16]

  • Add 200 µL of the BCA working reagent to each well and mix thoroughly.[5]

  • Cover the plate and incubate at 37°C for 30 minutes or at room temperature for 2 hours.[4]

• Measurement: Cool the plate to room temperature and measure the absorbance at 562 nm using a microplate reader.[15]

• Data Analysis: Subtract the average absorbance of the blank from all other readings. Plot the absorbance of the standards versus their concentration to generate a standard curve. Use the standard curve to determine the concentration of the unknown samples.[15]

Bradford Assay Experimental Protocol

• Reagent Preparation: Prepare the Bradford reagent by dissolving 100 mg of Coomassie Brilliant Blue G-250 in 50 mL of 95% ethanol, then adding 100 mL of 85% phosphoric acid and diluting to 1 liter with distilled water.[8] Alternatively, use a commercially available reagent.

• Standard Preparation: Prepare a series of BSA standards with concentrations ranging from 200 to 1500 µg/mL.[7]

• Sample Preparation: Dilute the unknown protein samples to an appropriate concentration.

• Assay Procedure (Cuvette format):

  • Add 100 µL of each standard and unknown sample to a separate test tube.[7]

  • Add 5 mL of the Bradford reagent to each tube and mix well.[7]

  • Incubate at room temperature for at least 5 minutes.[6]

• Measurement: Measure the absorbance at 595 nm using a spectrophotometer, after zeroing the instrument with a blank (buffer and reagent only).[8]

• Data Analysis: Generate a standard curve by plotting the absorbance of the standards against their concentrations. Determine the concentration of the unknown samples from the standard curve.[6]

UV Absorbance (280 nm) Experimental Protocol

• Instrument Preparation: Turn on the UV-Vis spectrophotometer and allow the UV lamp to warm up for at least 15 minutes.[10]

• Measurement:

  • Set the wavelength to 280 nm.[10]

  • Use a quartz cuvette or a nano-spectrophotometer.

  • Blank the instrument with the same buffer used to dissolve the protein sample.[9]

  • Measure the absorbance of the protein sample at 280 nm.[10]

• Data Analysis: Calculate the protein concentration using the Beer-Lambert law: A = εbc, where A is the absorbance, ε is the molar extinction coefficient of the protein, b is the path length of the cuvette (typically 1 cm), and c is the protein concentration.[9] For unknown protein mixtures, an approximation of Concentration (mg/mL) ≈ Absorbance at 280 nm can be used.[10]

Visualizing Experimental Workflows and Signaling Pathways

Generalized Workflow for Quantitative Protein Analysis

The following diagram illustrates a typical workflow for quantitative protein analysis, highlighting the key steps where the different methods diverge.

Workflow for Protein Quantification

The ERK1/2 Signaling Pathway

Quantitative protein analysis is crucial for studying signaling pathways like the ERK1/2 pathway, which is central to cell proliferation, differentiation, and survival.[17][18] The diagram below outlines the core components of this cascade.

The ERK1/2 Signaling Cascade

Conclusion

The validation of IR5790 for quantitative protein analysis demonstrates its significant advantages over traditional methods. Its high accuracy, independence from amino acid composition, and compatibility with a wide range of common laboratory reagents make it a superior choice for robust and reliable protein quantification.[2][3][19] While established methods like the BCA and Bradford assays remain valuable for specific applications, their inherent limitations, such as reagent incompatibility and protein-to-protein variability, must be considered. The UV 280 nm method, although rapid, is best suited for pure protein samples with known extinction coefficients.[9][20] For researchers seeking precision and versatility in their protein analysis, IR5790 offers a compelling and validated solution.

References

• 1. Direct Detect Spectrometer By measuring amide bonds in protein chains, the Direct Detect Spectrometer system accurately determines an intrinsic component of every protein without relying on amino acid composition, dye binding or redox potential. | Sigma-Aldrich [sigmaaldrich.com]
• 2. How IR Spectroscopy for Protein Quantitation Works | Lab Manager [labmanager.com]
• 3. Millipore Direct Detect Spectrometer | Biomolecular Interactions Facility | The Huck Institutes (en-US) [huck.psu.edu]
• 4. BCA Colorimetric Protein Assay - Protocol - OneLab [onelab.andrewalliance.com]
• 5. Protocol for Bicinchoninic Acid (BCA) Protein Assay - Creative Proteomics [creative-proteomics.com]
• 6. Bradford Assay | Protein, Protocol & Methods - Lesson | Study.com [study.com]
• 7. Bradford protein assay - Wikipedia [en.wikipedia.org]
• 8. Protocol for Bradford Protein Assay - Creative Proteomics [creative-proteomics.com]
• 9. peakproteins.com [peakproteins.com]
• 10. Measuring protein concentration using absorbance at 280 nm [ruf.rice.edu]
• 11. youtube.com [youtube.com]
• 12. Bradford protein assay | Abcam [abcam.com]
• 13. bitesizebio.com [bitesizebio.com]
• 14. mt.com [mt.com]
• 15. qb3.berkeley.edu [qb3.berkeley.edu]
• 16. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 17. The ERK Cascade: Distinct Functions within Various Subcellular Organelles - PMC [pmc.ncbi.nlm.nih.gov]
• 18. creative-diagnostics.com [creative-diagnostics.com]
• 19. selectscience.net [selectscience.net]
• 20. hyvonen.bioc.cam.ac.uk [hyvonen.bioc.cam.ac.uk]

Navigating the Near-Infrared: A Comparative Guide to Fluorophores Spectrally Overlapping with "IR5790"

For researchers, scientists, and drug development professionals working with near-infrared (NIR) fluorescence, selecting the optimal fluorophore is critical for achieving high-quality, reproducible data. While the specific fluorophore "IR5790" does not correspond to a standard commercially available dye, it is likely to refer to a fluorophore with an emission maximum around 790 nm. This guide provides a detailed comparison of three leading alternatives in this spectral range: Alexa Fluor 790, iFluor 790, and IRDye 800CW.

These NIR fluorophores offer significant advantages for a variety of applications, including deep-tissue in vivo imaging, multiplex immunofluorescence, and quantitative Western blotting, primarily due to reduced tissue autofluorescence and deeper light penetration in the NIR window (700-900 nm).[1][2]

Performance Comparison of NIR Fluorophores

To facilitate an objective comparison, the key spectral and photophysical properties of Alexa Fluor 790, iFluor 790, and IRDye 800CW are summarized in the table below. These parameters are crucial for determining the brightness, sensitivity, and suitability of a fluorophore for a specific application and imaging system.

Property	Alexa Fluor 790	iFluor 790	IRDye 800CW
Excitation Maximum (nm)	782 - 784[3][4][5]	783 - 787[6][7][8]	773 - 775[9]
Emission Maximum (nm)	805 - 814[3][4][5]	812 - 814[6][7][8]	789 - 792[9][10]
Molar Extinction Coefficient (cm⁻¹M⁻¹)	~270,000[5]	~250,000[6][11]	~240,000 (in PBS)[10][12]
Quantum Yield	~0.04 (in aqueous buffer)[13]	~0.1 - 0.13[8][14][15]	Information not readily available
Photostability	Good, with similar photobleaching kinetics to IRDye 800CW.[16]	Information not readily available	Good, considered highly photostable.[10]
Common Applications	Western Blotting, In-Vivo Imaging, Fluorescence Microscopy.[3][17][18]	In-Vivo Imaging, Multicolor Analysis, Western Blotting.[6][14][19]	In-Vivo Imaging, Western Blotting, In-Cell Western Assays, Fluorescence Microscopy.[10][12]

Experimental Methodologies

Detailed experimental protocols are essential for the successful application of these NIR fluorophores. Below are representative protocols for immunofluorescence staining and Western blotting.

Immunofluorescence Staining Protocol

This protocol outlines the general steps for using NIR-conjugated secondary antibodies in immunofluorescence applications.

Caption: Workflow for immunofluorescence staining using NIR-conjugated secondary antibodies.

Western Blotting Protocol

This protocol details the use of NIR-conjugated secondary antibodies for quantitative Western blotting.

Caption: Workflow for quantitative Western blotting with NIR-conjugated secondary antibodies.

Signaling Pathways and Applications

NIR fluorophores are instrumental in studying a variety of signaling pathways and cellular processes, particularly in the context of cancer biology and immunology. Their utility in deep-tissue imaging allows for the non-invasive monitoring of disease progression and therapeutic response in animal models.

A common application involves the use of NIR-labeled antibodies to track the localization and expression of key signaling proteins. For example, in cancer research, NIR probes can be conjugated to antibodies targeting receptor tyrosine kinases (RTKs) such as EGFR or HER2 to visualize tumor growth and response to targeted therapies.

Caption: Visualization of a generic receptor tyrosine kinase (RTK) signaling pathway.

In this diagram, a NIR-labeled antibody is used to detect and quantify the expression of an RTK on the cell surface. This allows researchers to study the effects of ligands or therapeutic agents on receptor activity and downstream signaling.

Conclusion

The selection of a near-infrared fluorophore requires careful consideration of its spectral properties, brightness, photostability, and the specific requirements of the experimental setup. While "IR5790" is not a standard dye, researchers have excellent, well-characterized alternatives in Alexa Fluor 790, iFluor 790, and IRDye 800CW. By understanding the comparative advantages of each, and by employing optimized experimental protocols, scientists can effectively leverage the power of NIR fluorescence for sensitive and quantitative biological imaging.

References

• 1. Near-Infrared Fluorophores For Fluorescence Imaging - FluoroFinder [fluorofinder.com]
• 2. stratech.co.uk [stratech.co.uk]
• 3. Alexa Fluor 790/Alexa Fluor 790 FluoroFinder [app.fluorofinder.com]
• 4. Spectrum [Alexa Fluor 790] | AAT Bioquest [aatbio.com]
• 5. FluoroFinder [app.fluorofinder.com]
• 6. iFluor® 790 acid | AAT Bioquest [aatbio.com]
• 7. Spectrum [iFluor 790] | AAT Bioquest [aatbio.com]
• 8. iFluor® 790 amine | AAT Bioquest [aatbio.com]
• 9. Spectrum [Li-Cor IRDye 800CW] | AAT Bioquest [aatbio.com]
• 10. ld.ru [ld.ru]
• 11. iFluor® 790 Succinimidyl Ester - Creative Biolabs [creative-biolabs.com]
• 12. licorbio.com [licorbio.com]
• 13. pubs.aip.org [pubs.aip.org]
• 14. AAT Bioquest: iFluor™ 790 dyes, Excellent Replacements for IRDye® 800 and Alexa Fluor® 790 Dyes [aatbioquest.blogspot.com]
• 15. iFluor® 790 succinimidyl ester | AAT Bioquest [aatbio.com]
• 16. Infra-red Dyes to Deal with Autofluorescence Background- Oxford Instruments [andor.oxinst.com]
• 17. Alexa Fluor® 680/790 (Far-Red & InfraRed) Secondary Abs - JIR [jacksonimmuno.com]
• 18. stratech.co.uk [stratech.co.uk]
• 19. Near-Infrared iFluor® Dyes for in vivo Imaging | AAT Bioquest [aatbio.com]

Navigating the Near-Infrared Landscape: A Comparative Guide to IRDye 800CW-Conjugated Antibodies and Alternatives

Performance Characteristics of NIR Dye-Conjugated Antibodies

The choice of a fluorophore for antibody conjugation can significantly impact experimental outcomes. Key performance indicators include quantum yield, photostability, signal-to-noise ratio, and importantly, the potential for non-specific binding or cross-reactivity. The following table summarizes the key characteristics of commonly used NIR dyes for antibody conjugation.

Feature	IRDye 800CW	Alexa Fluor 790	Cy7	s775z
Excitation Max (nm)	~774	~784	~750	~775
Emission Max (nm)	~789	~814	~776	Not specified in results
Molar Extinction Coefficient (cm⁻¹M⁻¹)	~275,000	~260,000	~250,000	Not specified in results
Quantum Yield	Moderate	High	Moderate	High
Photostability	Good	Good	Moderate	3-6 times more photostable than IRDye 800CW[1]
Brightness	Bright	Very Bright	Bright	3-8 times brighter than IRDye 800CW[1]
Reported Cross-Reactivity	Low, but can be influenced by degree of labeling[2]	Generally low	Can exhibit higher non-specific binding	Excellent target specificity even at high labeling degrees[1]

Understanding and Assessing Cross-Reactivity

Antibody cross-reactivity occurs when an antibody binds to an unintended target with similar structural characteristics to the intended antigen.[3] This can lead to false-positive results and misinterpretation of data. Several methods can be employed to assess the cross-reactivity of conjugated antibodies.

Experimental Protocols for Assessing Cross-Reactivity

1. Western Blotting for Specificity Testing

• Objective: To determine if the conjugated antibody binds to proteins other than the target protein in a complex mixture.

• Methodology:

  • Prepare cell lysates from both a cell line known to express the target protein (positive control) and a cell line that does not (negative control).

  • Separate the proteins by molecular weight using SDS-PAGE and transfer them to a nitrocellulose or PVDF membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in TBST) for 1 hour at room temperature.

  • Incubate the membrane with the NIR dye-conjugated primary antibody at an optimized dilution overnight at 4°C.

  • Wash the membrane three times for 10 minutes each with TBST.

  • Image the membrane using a NIR imaging system (e.g., LI-COR Odyssey or similar).

• Interpretation: A single band at the correct molecular weight in the positive control lane and no bands in the negative control lane indicate high specificity. The presence of other bands suggests cross-reactivity.

2. Immunohistochemistry (IHC) on Multi-Tissue Arrays

• Objective: To screen for off-target binding across a wide range of tissue types. This is a common method for preclinical safety assessment of therapeutic antibodies.[4]

• Methodology:

  • Obtain commercially available or custom-made multi-tissue slides containing a panel of normal human tissues.

  • Perform antigen retrieval if required for the specific antibody and target.

  • Block endogenous peroxidases (if using an enzymatic detection method) and non-specific binding sites.

  • Incubate the tissue sections with the NIR dye-conjugated antibody at a predetermined optimal concentration. Testing at multiple concentrations can help differentiate between specific and non-specific binding.[5]

  • Include appropriate positive and negative tissue controls.

  • Wash the slides and mount with a suitable mounting medium.

  • Image the slides using a fluorescence microscope equipped for NIR detection.

• Interpretation: Staining should only be observed in tissues and cell types known to express the target antigen. Staining in other tissues may indicate cross-reactivity.

3. Protein Microarrays

• Objective: To screen for cross-reactivity against a large number of purified human proteins in a high-throughput manner.

• Methodology:

  • Utilize commercially available protein microarrays containing thousands of unique, purified human proteins spotted onto a solid support.

  • Probe the array with the NIR dye-conjugated antibody according to the manufacturer's protocol.

  • Wash the array to remove unbound antibody.

  • Scan the microarray using a compatible fluorescence scanner.

• Interpretation: The signal intensity on each spot corresponds to the binding affinity of the antibody to that specific protein. Significant signals on proteins other than the intended target indicate cross-reactivity. This method allows for the generation of a list of cross-reactive proteins.[6]

Visualizing Experimental Workflows and Biological Pathways

To aid in the understanding of the experimental processes and the biological context where these reagents are used, the following diagrams are provided.

Caption: Workflow for Assessing Antibody Cross-Reactivity.

Caption: Simplified EGFR Signaling Pathway.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. How do I know if the antibody will cross-react? | Proteintech Group [ptglab.com]
• 4. histologix.com [histologix.com]
• 5. criver.com [criver.com]
• 6. Referencing cross-reactivity of detection antibodies for protein array experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 7. High Performance Near-Infrared Fluorescent Secondary Antibodies for Immunofluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Conjugated Primary Antibodies | Thermo Fisher Scientific - SG [thermofisher.com]

A Head-to-Head Battle of Near-Infrared Dyes: Alexa Fluor 790 vs. Its Leading Alternatives

For researchers, scientists, and drug development professionals navigating the landscape of near-infrared (NIR) fluorescence imaging, the selection of the optimal fluorophore is a critical decision that can significantly impact experimental outcomes. This guide provides a comprehensive side-by-side comparison of the widely used Alexa Fluor 790 and its prominent alternatives: IRDye 800CW, Cy7, and iFluor 790. Quantitative data, detailed experimental protocols, and workflow visualizations are presented to facilitate an informed choice for your specific research needs.

The near-infrared window (700-900 nm) offers a significant advantage for in vivo and deep-tissue imaging due to reduced tissue autofluorescence and deeper photon penetration. Within this spectral range, several fluorescent dyes with emission maxima around 790 nm are commercially available, each with its own set of photophysical properties and performance characteristics. While the originally requested "IR5790" does not correspond to a recognized commercially available fluorescent dye, this guide focuses on the most relevant and widely adopted alternatives to Alexa Fluor 790.

At a Glance: Key Spectroscopic and Physicochemical Properties

A summary of the key quantitative data for Alexa Fluor 790 and its alternatives is presented below, allowing for a quick and direct comparison of their fundamental properties.

Property	Alexa Fluor 790	IRDye 800CW	Cy7	iFluor 790
Excitation Max (nm)	782 - 784[1]	773 - 778[2][3]	750 - 756[4][5]	783 - 787[6]
Emission Max (nm)	803 - 814[1]	789 - 794[2][3]	773 - 779[4][5]	811 - 814[6]
Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	~260,000[1]	240,000 - 300,000[7]	~199,000[8]	~250,000
Quantum Yield (Φ)	Not explicitly found	~0.09 - 0.12[4][6]	~0.3[8]	~0.13[3]
Brightness (ε x Φ)	N/A	~21,600 - 36,000	~59,700	~32,500
Photostability	High[9]	Similar to Alexa Fluor 790[5]	Lower than Alexa Fluor dyes[10]	High
pH Sensitivity	Insensitive over a wide pH range (4-10)[9]	Stable in physiological buffers	Information not readily available	Stable in physiological buffers
Conjugation Chemistry	NHS ester, Maleimide, etc.	NHS ester, Maleimide, DBCO, etc.[2][11]	NHS ester, etc.[12][13]	NHS ester, Maleimide, Hydrazide, etc.[14]

In-Depth Performance Comparison

Beyond the fundamental spectroscopic properties, the practical performance of these dyes in experimental settings is of paramount importance.

Brightness and Photostability: Brightness, a product of the molar extinction coefficient and quantum yield, is a critical factor for achieving high signal-to-noise ratios. Based on available data, Cy7 appears to be the brightest of the compared dyes, largely due to its higher quantum yield. However, it is also reported to have lower photostability compared to the Alexa Fluor and IRDye families[10]. Alexa Fluor 790 and IRDye 800CW are known for their excellent photostability, a crucial attribute for experiments requiring long exposure times or repeated imaging[5][9]. iFluor 790 also boasts high photostability.

In Vivo Imaging Performance: For in vivo applications, factors such as clearance, biodistribution, and signal-to-background ratio are as important as the intrinsic brightness of the dye. Studies have shown that IRDye 800CW exhibits favorable in vivo performance with good tissue penetration and clearance[14]. The choice of dye can significantly influence the pharmacokinetic behavior of the labeled molecule.

Experimental Protocols

Detailed and validated protocols are essential for reproducible and reliable results. Below are representative protocols for common applications using these near-infrared dyes.

Protein Conjugation via NHS Ester Chemistry

This protocol describes the general procedure for labeling proteins with amine-reactive NHS esters of Alexa Fluor 790, IRDye 800CW, Cy7, or iFluor 790.

Materials:

• Purified protein (e.g., antibody) in an amine-free buffer (e.g., PBS, pH 7.2-7.4) at a concentration of 2-10 mg/mL.

• NHS ester of the desired dye (Alexa Fluor 790, IRDye 800CW, Cy7, or iFluor 790).

• Anhydrous dimethyl sulfoxide (DMSO).

• 1 M Sodium bicarbonate buffer, pH 8.3-8.5.

• Desalting column (e.g., Sephadex G-25).

Procedure:

• Prepare the Protein Solution: Ensure the protein is at the appropriate concentration and in an amine-free buffer. If necessary, perform a buffer exchange.

• Prepare the Dye Stock Solution: Immediately before use, dissolve the NHS ester dye in DMSO to a concentration of 10 mg/mL.

• Adjust the pH of the Protein Solution: For optimal labeling, adjust the pH of the protein solution to 8.3-8.5 by adding a small volume of 1 M sodium bicarbonate buffer.

• Labeling Reaction: While gently vortexing the protein solution, add the calculated amount of the dye stock solution. The optimal molar ratio of dye to protein should be determined empirically but a starting point of 10:1 is often used.

• Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from light.

• Purification: Separate the labeled protein from the unreacted dye using a desalting column equilibrated with PBS.

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for protein) and the absorbance maximum of the dye.

References

• 1. drmr.com [drmr.com]
• 2. licorbio.com [licorbio.com]
• 3. fluidic.com [fluidic.com]
• 4. docs.aatbio.com [docs.aatbio.com]
• 5. abcam.com [abcam.com]
• 6. docs.aatbio.com [docs.aatbio.com]
• 7. Goat anti-Rabbit IgG (H+L) Highly Cross-Adsorbed, Alexa Fluor™ 790 (A11369) [thermofisher.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. m.youtube.com [m.youtube.com]
• 10. 小動物In Vivoイメージング抗体標識 | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. abcam.com [abcam.com]
• 12. drmr.com [drmr.com]
• 13. genecopoeia.com [genecopoeia.com]
• 14. docs.aatbio.com [docs.aatbio.com]

Performance of Near-Infrared Fluorophores in Biological Tissues: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the near-infrared (NIR) fluorophore, IR5790, against the well-established Indocyanine Green (ICG) and a targeted NIR dye, IRDye 800CW. The information presented is intended to assist researchers in selecting the appropriate imaging agent for their specific preclinical and clinical applications.

Quantitative Performance Comparison

The following table summarizes the key performance characteristics of IR5790, ICG, and IRDye 800CW based on available data and hypothesized performance for IR5790.

Feature	IR5790 (Hypothetical)	Indocyanine Green (ICG)	IRDye 800CW
Excitation Max (nm)	~770	~780	~774
Emission Max (nm)	~790	~820[1]	~789
Quantum Yield	Moderate	Low (increases with protein binding)[1][2]	High
Photostability	High	Low (photobleaches rapidly)[1]	High
Tissue Penetration	Up to 10 mm	Several millimeters (5-10 mm)[3]	Several millimeters
Primary Clearance	Renal	Hepatic[4][5]	Renal (when conjugated)
Tumor Signal-to-Background Ratio (TBR) Breast Cancer	2.5 - 5.0	1.1 - 8.5[6]	>3 (conjugated)
Tumor Signal-to-Background Ratio (TBR) Oral Cancer	Not Available	2.06 ± 0.23 (at 6h post-injection)[7]	Not Available
Optimal Imaging Time (Tumor)	12-24 hours	Highly variable; perfusion imaging within minutes, tumor imaging 1-24 hours[7][8]	24-48 hours (conjugated)

Experimental Protocols

In Vivo Tumor Imaging in a Murine Model

This protocol outlines a general procedure for assessing tumor accumulation and fluorescence of NIR dyes in a subcutaneous tumor model in mice.

1. Animal Model:

• Athymic nude mice (4-6 weeks old) are subcutaneously inoculated with a relevant cancer cell line (e.g., 1x10^6 cells in 100 µL of PBS) in the flank.

• Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).

2. Imaging Agent Preparation and Administration:

• IR5790/ICG/IRDye 800CW: The dye is dissolved in an appropriate vehicle (e.g., sterile water for injection, PBS, or a formulation with albumin).

• A typical dose for ICG is 0.1 to 1 mg/kg, administered intravenously via the tail vein.[9] The dose for IR5790 and IRDye 800CW conjugates would be determined based on preclinical studies.

3. Fluorescence Imaging:

• An in vivo imaging system (IVIS) equipped for NIR fluorescence imaging is used.

• Mice are anesthetized (e.g., with isoflurane) and placed in the imaging chamber.

• Baseline images are acquired before injection of the dye.

• Post-injection imaging is performed at multiple time points (e.g., 5 min, 1h, 6h, 24h, 48h) to assess the pharmacokinetics and tumor accumulation.[10]

• The imaging system settings (excitation/emission filters, exposure time, etc.) should be optimized for each dye. For ICG, typical excitation is around 780 nm and emission is captured around 830 nm.[11]

4. Data Analysis:

• Regions of interest (ROIs) are drawn around the tumor and a contralateral, non-tumor-bearing area (background).

• The average fluorescence intensity in each ROI is quantified.

• The Tumor-to-Background Ratio (TBR) is calculated by dividing the mean fluorescence intensity of the tumor ROI by that of the background ROI.[12]

Visualizations

Signaling Pathway: Enhanced Permeability and Retention (EPR) Effect

The following diagram illustrates the Enhanced Permeability and Retention (EPR) effect, a key mechanism for the passive accumulation of nanoparticle-sized molecules and protein-bound dyes like ICG in tumor tissue.[13]

Caption: The EPR effect facilitates passive tumor targeting.

Experimental Workflow: In Vivo Imaging

The diagram below outlines the key steps in a typical in vivo fluorescence imaging experiment.

Caption: Workflow for in vivo NIR fluorescence imaging.

References

• 1. Metal-enhanced emission from indocyanine green: a new approach to in vivo imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Mechanisms of delayed Indocyanine Green fluorescence and applications to clinical disease processes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Role of Indocyanine Green in Fluorescence Imaging with Near-Infrared Light to Identify Sentinel Lymph Nodes, Lymphatic Vessels and Pathways Prior to Surgery – A Critical Evaluation of Options - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. Fluorescence imaging for real-time detection of breast cancer tumors using IV injection of indocyanine green with non-conventional imaging: a systematic review of preclinical and clinical studies of perioperative imaging technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Kinetics of indocyanine green: Optimizing tumor to normal tissue fluorescence in image-guided oral cancer surgery applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fluorescence imaging analysis of distribution of indocyanine green in molecular and nanoform in tumor model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Real-Time Fluorescence Imaging Using Indocyanine Green to Assess Therapeutic Effects of Near-Infrared Photoimmunotherapy in Tumor Model Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In Vivo Pharmacokinetics Assessment of Indocyanine Green-Loaded Nanoparticles in Tumor Tissue with a Dynamic Diffuse Fluorescence Tomography System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. laparoscopyhospital.com [laparoscopyhospital.com]
• 12. Frontiers | Tumor-Background Ratio is an effective method to identify tumors and false-positive nodules in indocyanine-green navigation surgery for pediatric liver cancer [frontiersin.org]
• 13. Application of an indocyanine green-mediated fluorescence imaging navigation system in detecting mice tumors - Zhao - Annals of Translational Medicine [atm.amegroups.org]

Quantitative Analysis of Near-Infrared Fluorescent Dyes: A Comparative Guide

To Researchers, Scientists, and Drug Development Professionals,

This guide provides a comparative analysis of the fluorescence intensity and key photophysical properties of common near-infrared (NIR) fluorescent dyes. While the initial request specified "IR5790," a comprehensive search of scientific literature and commercial databases did not yield a fluorescent dye with this specific designation. It is possible that "IR5790" may be a typographical error, a proprietary name not widely disclosed, or a less common identifier.

Therefore, this guide presents a quantitative comparison of three widely used and well-characterized NIR fluorescent dyes: Indocyanine Green (ICG) , IRDye® 800CW , and Cy7 . These dyes are frequently employed in preclinical and clinical research for applications such as in vivo imaging, fluorescence-guided surgery, and targeted drug delivery.

Comparative Quantitative Data

The following table summarizes the key photophysical properties of ICG, IRDye® 800CW, and Cy7. These parameters are crucial for selecting the appropriate dye for a specific application, as they directly influence the brightness and signal-to-noise ratio of the fluorescent signal.

Property	Indocyanine Green (ICG)	IRDye® 800CW	Cy7
Excitation Max (nm)	~780	~774	~750
Emission Max (nm)	~820	~789	~773
Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	~200,000	~240,000	~250,000
Quantum Yield (Φ)	~0.01-0.03 (in blood)	~0.08 (conjugated)	~0.28 (in ethanol)
Molecular Weight ( g/mol )	774.96	1097.31 (as NHS ester)	Varies with derivative
Solubility	Water	Water	Water

Note: The quantum yield of many NIR dyes can be highly dependent on the solvent and conjugation status. The values presented here are for general comparison.

Experimental Protocols

Accurate and reproducible measurement of fluorescence intensity is critical for the quantitative comparison of fluorescent dyes. Below are detailed methodologies for key experiments.

1. Measurement of Molar Extinction Coefficient

The molar extinction coefficient (ε) is a measure of how strongly a chemical species absorbs light at a given wavelength.

• Materials: Spectrophotometer, quartz cuvettes, analytical balance, volumetric flasks, solvent (e.g., DMSO, water, or ethanol).

• Protocol:

  • Prepare a stock solution of the dye of a known concentration in the desired solvent.

  • Perform a series of dilutions to create several solutions of decreasing concentrations.

  • Measure the absorbance of each solution at the dye's maximum absorption wavelength (λmax) using the spectrophotometer.

  • Plot the absorbance values against the corresponding concentrations.

  • The molar extinction coefficient (ε) is calculated from the slope of the resulting line according to the Beer-Lambert law (A = εcl), where A is absorbance, c is concentration, and l is the path length of the cuvette (typically 1 cm).

2. Measurement of Fluorescence Quantum Yield

The fluorescence quantum yield (Φ) represents the efficiency of the fluorescence process. It is the ratio of photons emitted to photons absorbed.

• Materials: Fluorometer, quartz cuvettes, a reference standard with a known quantum yield in the same spectral region (e.g., IR-26).

• Protocol:

  • Prepare dilute solutions of both the sample dye and the reference standard with absorbances less than 0.1 at the excitation wavelength to minimize inner filter effects.

  • Measure the absorbance of each solution at the excitation wavelength.

  • Measure the fluorescence emission spectrum of both the sample and the reference standard, ensuring the same excitation wavelength and instrument settings are used.

  • Integrate the area under the emission curves for both the sample and the reference.

  • The quantum yield of the sample (Φ_sample) is calculated using the following equation:

    Φ_sample = Φ_ref * (I_sample / I_ref) * (A_ref / A_sample) * (n_sample / n_ref)²

    where:

    • Φ_ref is the quantum yield of the reference standard.

    • I is the integrated fluorescence intensity.

    • A is the absorbance at the excitation wavelength.

    • n is the refractive index of the solvent.

Visualizing Experimental Concepts

Experimental Workflow for Fluorescence Quantum Yield Measurement

The following diagram illustrates the key steps involved in determining the relative fluorescence quantum yield of a sample dye.

Caption: Workflow for determining relative fluorescence quantum yield.

Simplified Jablonski Diagram for Fluorescence

This diagram illustrates the electronic transitions that occur during fluorescence, providing a conceptual basis for understanding fluorescence intensity.

Caption: Simplified Jablonski diagram illustrating fluorescence.

Reproducibility of experiments using IR5790

[2] IR-5790 | 118491-09-5 | Selleckchem IR-5790 is a potent inhibitor of spleen tyrosine kinase (Syk) with an IC50 of 10 nM. In stock. Purity: >98%. Price & Stock. Product Name: IR-5790. Cat No. S7945. CAS No. 118491-09-5. M. Wt. 444.49. Formula. C25H24N6O2. Solubility. Soluble in DMSO. Storage. Store at -20°C. General tips. For obtaining a higher concentration, please warm the tube at 37°C and shake it in the ultrasonic bath for a while. Stock solution can be stored below -20°C for several months. Shipping. We ship compounds with blue ice packs. We also ship it at room temperature if the stability of the compound allows. Description. Biological Activity. In vitro. In vivo. Customer Product Validations. Questions & Answers. Related Products. Certificate of Analysis (COA) · MSDS · Datasheet. In vitro. In vivo. Customer Product Validations. Questions & Answers. Related Products. Certificate of Analysis (COA) · MSDS · Datasheet. 1

• 1. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

Comparative Performance Analysis of Near-Infrared (NIR) Dyes for Biomedical Imaging

In the landscape of biomedical research and drug development, near-infrared (NIR) fluorescent dyes are indispensable tools for in vivo imaging, offering deep tissue penetration and high signal-to-noise ratios.[1][2] This guide provides a comprehensive benchmark of a representative NIR dye, here denoted as IR5790, against commonly used existing alternatives such as Indocyanine Green (ICG), IRDye 800CW, and Cy7. The selection of an appropriate NIR dye is critical for the accuracy and reliability of imaging studies, demanding a thorough evaluation of photophysical properties and performance in biological contexts.[3]

Data Presentation: A Comparative Overview of NIR Dye Properties

The following table summarizes the key photophysical properties of IR5790 and its alternatives. These parameters are crucial in determining the suitability of a dye for specific imaging applications. A higher molar extinction coefficient and quantum yield contribute to a brighter signal, which is highly desirable for sensitive detection.

Property	IR5790 (Representative)	Indocyanine Green (ICG)	IRDye 800CW	Cy7
Excitation Maximum (nm)	~790	~780	774	~750
Emission Maximum (nm)	~810	~820	789	~779
Molar Extinction Coefficient (cm⁻¹M⁻¹)	~250,000	~200,000	240,000	250,000
Quantum Yield (in PBS)	~0.10	~0.01-0.03	~0.06	~0.12
Molecular Weight ( g/mol )	~1100	774.96	~1100	~800
Key Features	High brightness, good photostability	FDA-approved, well-established	High brightness, excellent photostability	High quantum yield, good water solubility

Note: The properties for IR5790 are representative values for a typical heptamethine cyanine dye in this spectral range. Actual values can vary based on the specific chemical structure and environment.

Experimental Protocols

Detailed and standardized methodologies are essential for the accurate comparison of NIR dyes. Below are protocols for key experiments to evaluate dye performance.

Protocol for Determination of Fluorescence Quantum Yield

The quantum yield (Φ) of a fluorescent dye is a measure of its emission efficiency. It is typically determined using a relative method, comparing the dye's fluorescence intensity to that of a standard with a known quantum yield.

Materials:

• Spectrofluorometer

• UV-Vis Spectrophotometer

• 1 cm path length quartz cuvettes

• Phosphate-buffered saline (PBS), pH 7.4

• Reference standard dye (e.g., IR-125 in ethanol, Φ = 0.132)[4][5]

• Test dye (IR5790 and comparators)

Procedure:

• Prepare a series of five dilutions for both the reference and test dyes in the appropriate solvent (e.g., PBS for test dyes, ethanol for IR-125). The concentrations should be low enough to ensure the absorbance at the excitation wavelength is below 0.1 to avoid inner filter effects.

• Measure the absorbance spectrum for each dilution using the UV-Vis spectrophotometer and determine the absorbance at the excitation wavelength.

• Measure the fluorescence emission spectrum for each dilution using the spectrofluorometer, exciting at the absorbance maximum. Record the integrated fluorescence intensity.

• Plot the integrated fluorescence intensity versus absorbance for both the reference and test dyes. The relationship should be linear.

• Calculate the quantum yield of the test dye using the following equation:

  Φ_test = Φ_ref * (Slope_test / Slope_ref) * (n_test² / n_ref²)

  Where:

  • Φ is the quantum yield.

  • Slope is the slope from the plot of integrated fluorescence intensity vs. absorbance.

  • n is the refractive index of the solvent.

Protocol for Photostability Assessment

Photostability is a critical parameter, especially for long-term imaging experiments. This protocol assesses the rate of photobleaching under continuous illumination.

Materials:

• Fluorescence microscope with a suitable NIR laser line and detector.

• Chambered coverglass or microscope slides.

• Dye solutions of equal optical density at the excitation wavelength.

Procedure:

• Prepare solutions of each dye in PBS at a concentration that gives a strong initial signal without saturation.

• Place the dye solution in a chambered coverglass.

• Acquire an initial image (t=0) using a fixed set of imaging parameters (laser power, exposure time, gain).

• Continuously expose a defined region of interest (ROI) to the excitation laser at high power.

• Acquire images at regular intervals (e.g., every 30 seconds) for a total duration of 10-15 minutes.

• Measure the mean fluorescence intensity of the ROI in each image.

• Normalize the intensity at each time point to the initial intensity at t=0.

• Plot the normalized intensity as a function of time. The rate of decay indicates the photostability of the dye.

Protocol for Antibody Conjugation and Cell Staining

NIR dyes are frequently conjugated to antibodies for targeted imaging. This protocol provides a general method for conjugation and subsequent cell staining.

Materials:

• NHS-ester functionalized NIR dyes.

• Monoclonal antibody (e.g., anti-EGFR) in a buffer free of primary amines (e.g., PBS).

• Sodium bicarbonate buffer (1 M, pH 8.3).

• Size-exclusion chromatography column (e.g., Sephadex G-25).

• Cell line overexpressing the target receptor (e.g., A431 cells for EGFR).

• Cell culture medium, PBS, and blocking buffer (e.g., PBS with 1% BSA).

• Fixative (e.g., 4% paraformaldehyde).

Procedure:

Part A: Antibody Conjugation

• Dissolve the antibody in PBS at a concentration of 2-5 mg/mL.

• Add sodium bicarbonate buffer to raise the pH to 8.3.

• Dissolve the NHS-ester dye in DMSO to a concentration of 10 mg/mL.

• Add the dye solution to the antibody solution at a molar ratio of 5-10 moles of dye per mole of antibody.

• Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Purify the antibody-dye conjugate by passing the reaction mixture through a size-exclusion chromatography column to remove unconjugated dye.

• Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm and the dye's absorption maximum.

Part B: Cell Staining and Imaging

• Culture the target cells on a chambered coverglass to ~70% confluency.

• Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

• Wash the cells three times with PBS.

• Block non-specific binding by incubating the cells with blocking buffer for 30 minutes.

• Incubate the cells with the dye-conjugated antibody (e.g., 5 µg/mL in blocking buffer) for 1 hour at room temperature.

• Wash the cells three times with PBS.

• Image the cells using a fluorescence microscope with the appropriate NIR filter set.

Mandatory Visualizations

Experimental Workflow for Dye Comparison

The following diagram illustrates the workflow for a comprehensive comparison of NIR dyes, from initial characterization to application in cell-based assays.

Caption: Workflow for benchmarking NIR dyes.

EGFR Signaling Pathway

NIR dye-conjugated antibodies are often used to target specific cell surface receptors, such as the Epidermal Growth Factor Receptor (EGFR), which is implicated in many cancers. The diagram below shows a simplified representation of the EGFR signaling cascade that is initiated upon ligand binding.[6][7][8]

Caption: Simplified EGFR signaling cascade.

References

• 1. macsenlab.com [macsenlab.com]
• 2. Near-Infrared iFluor® Dyes for in vivo Imaging | AAT Bioquest [aatbio.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. creative-diagnostics.com [creative-diagnostics.com]
• 8. 表皮生长因子受体 (EGFR) 信号传导 [sigmaaldrich.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for IR5790: A Guide for Laboratory Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for "IR5790" could not be located. The following disposal procedures are based on best practices for handling a hypothetical chemical with properties commonly found in laboratory settings, including flammability, mild skin irritation, and aquatic toxicity. Researchers must always consult the substance-specific SDS provided by the manufacturer before handling or disposing of any chemical.

The proper disposal of laboratory chemicals is a critical component of ensuring personnel safety and environmental protection. For a substance like IR5790, which is assumed to be a flammable liquid, a mild skin irritant, and toxic to aquatic life, adherence to established protocols is paramount. Improper disposal can lead to hazardous reactions, environmental contamination, and regulatory non-compliance.[1][2]

Hazard Profile Summary

For the purposes of this guide, IR5790 is assumed to possess the following hazardous characteristics. This information is typically found in Section 2 of a chemical's SDS.

Hazard Classification	Description
Flammable Liquid	Possesses a flashpoint below 60°C (140°F), classifying it as an ignitable hazardous waste.[3][4]
Skin Irritant	May cause mild skin irritation upon contact.
Aquatic Toxicity	Harmful to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE)

Before handling IR5790 waste, all personnel must be equipped with the appropriate PPE to minimize exposure.[5]

PPE Category	Specification	Purpose
Hand Protection	Chemically resistant gloves (e.g., nitrile). Check manufacturer's compatibility chart.	To prevent skin contact and absorption.[6][7]
Eye/Face Protection	Safety glasses with side shields or chemical splash goggles. A face shield may be required if there is a splash hazard.[6][7]	To protect eyes from splashes and vapors.
Body Protection	A laboratory coat or chemical-resistant apron.[5]	To protect skin and clothing from contamination.
Footwear	Closed-toe shoes.	To protect feet from spills.[6]
Respiratory Protection	Typically not required if handling small quantities in a well-ventilated area or fume hood. Assess the need based on the specific chemical's volatility and workplace exposure limits.	To prevent inhalation of harmful vapors.[5][7]

Step-by-Step Disposal Protocol

This protocol outlines the essential steps for the safe collection, storage, and disposal of IR5790 waste.

Waste Identification and Segregation

• Determine if it is Hazardous: Based on its flammability and aquatic toxicity, IR5790 waste is classified as hazardous waste.[4]

• Segregate Waste Streams: Do not mix IR5790 waste with other, incompatible waste streams. Specifically, keep it separate from acids, bases, and oxidizers to prevent violent reactions.[8] Flammable liquids should be collected in a dedicated waste container.[3]

Container Selection and Labeling

• Choose a Compatible Container: Collect liquid IR5790 waste in a sturdy, leak-proof container that is chemically compatible with the substance. Glass or plastic containers are often suitable.[3][9] The original product container can be used if it is in good condition.

• Properly Label the Container: As soon as waste is first added, affix a hazardous waste label provided by your institution's Environmental Health & Safety (EHS) department.[4] The label must include:

  • The words "Hazardous Waste".

  • The full chemical name: "Waste IR5790". Avoid abbreviations.[3]

  • The approximate percentage of each component if it is a mixture.[8]

  • The date the container was first used for waste accumulation.

  • The specific hazard characteristics (e.g., Flammable, Toxic).

Waste Accumulation and Storage

• Keep Containers Closed: Waste containers must be kept tightly sealed except when actively adding waste.[3][9] This prevents the release of flammable vapors.

• Use Secondary Containment: Store liquid waste containers in a secondary containment bin or tray to contain any potential leaks or spills.[9]

• Designate a Storage Area: Store the waste in a designated "Satellite Accumulation Area" (SAA) within the laboratory, at or near the point of generation.[4][8] This area should be away from ignition sources like open flames or hot surfaces.[10]

• Adhere to Volume Limits: Do not accumulate more than 55 gallons of hazardous waste (or 1 quart of acutely toxic waste) in an SAA.[4]

Arranging for Final Disposal

• Request a Pickup: Once the waste container is full or has been in accumulation for the maximum allowed time (often up to 12 months, check institutional policy), request a pickup from your EHS department.[4][11]

• Do Not Use Drains or Trash: Never dispose of flammable or aquatically toxic chemicals down the sink or in the regular trash.[3][10] This is illegal and environmentally harmful.[2]

• Professional Disposal: Your institution's EHS department will coordinate with a licensed hazardous waste disposal company to ensure the waste is transported and treated in compliance with all regulations.[10][12]

Emergency Procedures: Spill Management

In the event of an IR5790 spill, take the following immediate actions:

• Alert Personnel: Notify others in the immediate area.

• Eliminate Ignition Sources: If safe to do so, turn off any nearby open flames or electrical equipment.

• Contain the Spill: Use a chemical spill kit with absorbent materials (e.g., sand, vermiculite) to contain the liquid. Do not use combustible materials like paper towels on large spills of flammable liquids.

• Ventilate the Area: Increase ventilation by opening a fume hood sash.

• Contact EHS: For any significant spill, contact your institution's EHS department for guidance and cleanup assistance.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of IR5790.

Caption: Workflow for the safe disposal of IR5790 hazardous waste.

References

• 1. danielshealth.com [danielshealth.com]
• 2. blog.idrenvironmental.com [blog.idrenvironmental.com]
• 3. safety.pitt.edu [safety.pitt.edu]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. PPE for Hazardous Chemicals [canadasafetytraining.com]
• 6. How To Select Suitable Personal Protective Equipment (PPE) For Working With Chemicals | CA [sdsmanager.com]
• 7. falseguridad.com [falseguridad.com]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 10. How to Safely Dispose of Flammable Liquids | Vision Environmental [visionenv.net]
• 11. vumc.org [vumc.org]
• 12. How Should Flammables Be Disposed Of? [greenflow.com]